1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine

Core Science & Biosynthesis

Conformational Locking of the Pyrrolidine Ring via 4-tert-Butyl Substitution

The following technical guide details the conformational locking effects of the 4-tert-butyl group on the pyrrolidine ring. It is structured to provide mechanistic insight, synthetic protocols, and application logic for drug design and structural biology professionals.

Technical Guide | Structural Biology & Medicinal Chemistry [1]

Executive Summary

In medicinal chemistry and organocatalysis, controlling the flexibility of the pyrrolidine ring is paramount for defining the spatial orientation of substituents. Unlike the six-membered cyclohexane ring, which has a clearly defined high-energy barrier between chair conformers, the five-membered pyrrolidine ring undergoes pseudorotation —a low-energy conformational exchange between Envelope (E) and Twist (T) forms.

The introduction of a bulky 4-tert-butyl group acts as a "steric anchor," effectively locking the pyrrolidine ring into a single pucker. This guide analyzes how the 4-tert-butyl group biases the conformational landscape, contrasting it with stereoelectronic substituents (like fluorine or hydroxyl), and provides protocols for synthesis and validation.[2][3]

Key Takeaway:

• Trans-4-tert-butylproline locks the ring in the C

  -endo (down) pucker.

• Cis-4-tert-butylproline locks the ring in the C

  -exo (up) pucker.

• This effect is purely steric , driven by the tert-butyl group's demand for a pseudoequatorial position.

Theoretical Framework: The Energetics of Locking

The Pseudorotation Cycle

The pyrrolidine ring is never planar. It fluctuates between two primary envelope conformations defined by the puckering of the C4 (C

) atom relative to the C2-C5-N plane:

• C

  -endo (South): C4 is on the same side as the C2-carboxyl group (typically "down").

• C

  -exo (North): C4 is on the opposite side of the C2-carboxyl group (typically "up").

Steric Anchoring vs. Stereoelectronic Effects

Most 4-substituted prolines (e.g., 4-fluoroproline, 4-hydroxyproline) rely on stereoelectronic effects (Gauche effect,

interactions) to bias conformation. These effects are significant but often allow for some conformational plasticity.

The 4-tert-butyl group, however, operates via steric exclusion . The A-value of a tert-butyl group (>5 kcal/mol in cyclohexane) translates to a strong preference for the pseudoequatorial position in pyrrolidine. To accommodate a bulky tert-butyl group in the equatorial position, the ring must pucker in a specific direction relative to the substituent's stereochemistry.

The Locking Rules

Isomer	t-Bu Position	Required Pucker	Resulting Conformation
(2S, 4S)-Cis	Pseudoequatorial	C4 must move "Up"	C -exo (North)
(2S, 4R)-Trans	Pseudoequatorial	C4 must move "Down"	C -endo (South)

Critical Contrast: Natural collagen relies on (2S, 4R)-4-hydroxyproline, which adopts a C

-exo pucker due to the Gauche effect (electronegativity).[3] (2S, 4R)-4-tert-butylproline adopts the opposite C -endo pucker. Therefore, trans-4-tBu-Pro is a structural antagonist to natural hydroxyproline.

Visualization of Conformational Bias

The following diagram illustrates the energy landscape and the "forbidden" zones created by the tert-butyl group.

Figure 1: The tert-butyl group acts as a thermodynamic sink, deepening the energy wells for specific puckers and raising the barrier to pseudorotation.

Synthetic Protocol: Accessing Trans-4-tert-butylproline[1][2][3]

Synthesizing sterically crowded prolines is challenging. The most robust method, established by Koskinen et al. and refined in later peptidomimetic studies, involves nucleophilic substitution on a 4-activated proline derivative using a higher-order cuprate.

Methodological Overview

• Starting Material: trans-4-Hydroxy-L-proline (Commercial, inexpensive).

• Strategy: Inversion of C4-OH to a leaving group (Mesylate/Tosylate)

  Displacement with t-Bu cuprate.

• Stereochemistry Note: Direct displacement of a trans-leaving group would yield cis-product (inversion). To get trans-4-tBu (the target), one must either:

  • Start with cis-4-hydroxyproline (requiring a Mitsunobu inversion step first).

  • Use a reaction pathway that proceeds with retention (rare) or double inversion. Standard Protocol (Koskinen JOC 2005) uses a cuprate on the trans-tosylate to yield the trans-product via a mechanism involving radical intermediates or elimination-addition, effectively bypassing simple SN2 logic.

Step-by-Step Protocol (Cuprate Substitution)

Reagents Required:

• N-Boc-trans-4-hydroxy-L-proline methyl ester

• -Toluenesulfonyl chloride (TsCl)

• Copper(I) cyanide (CuCN)

• Phenyllithium (PhLi)

• tert-Butyllithium (t-BuLi)

Step 1: Activation

• Dissolve N-Boc-trans-4-hydroxy-L-proline methyl ester (1.0 equiv) in Pyridine/DCM (1:1).

• Add TsCl (1.2 equiv) at 0°C. Stir 12h at RT.

• Checkpoint: TLC should show disappearance of polar alcohol.

• Workup: Acidic wash (1M HCl) to remove pyridine. Dry over MgSO

  .

• Product: N-Boc-trans-4-tosyloxy-L-proline methyl ester.

Step 2: Cuprate Formation ( )

Note: This specific mixed cuprate is essential for transferring the bulky t-butyl group.

• In a flame-dried flask under Argon, dissolve Thiophenol (PhSH, 1.1 equiv) in dry THF.

• Cool to -78°C. Add

  -BuLi (1.1 equiv). Stir 15 min.

• Add CuCN (1.1 equiv). Warm to 0°C to form Cu(I) thiophenolate (solution becomes clear/yellow).

• Cool back to -78°C. Add tert-BuLi (1.1 equiv) dropwise.

• Stir 30 min at -78°C. You now have the active reagent: Li[t-BuCu(SPh)] .

Step 3: Displacement

• Dissolve the Tosylate (from Step 1) in dry THF.

• Cannulate the Tosylate solution into the Cuprate solution at -78°C.

• Allow to warm slowly to -20°C over 4 hours.

• Quench: Saturated NH

  Cl solution (oxidative workup to break Cu complexes).

• Purification: Flash chromatography (Hexane/EtOAc).

Figure 2: Synthetic workflow for the introduction of the tert-butyl group. Note that despite starting with trans-OTs, the cuprate conditions favored in literature (Koskinen) yield the thermodynamically stable trans-product.

Structural Validation & Analysis

When you have synthesized the molecule, you must validate that the "lock" is active. Standard NMR techniques are sufficient if analyzed correctly.

NMR Coupling Constants ( )

The coupling constant between the

-proton (H2) and the -protons (H3a/H3b) is the diagnostic reporter for ring pucker.

Conformation	Dihedral Angle ( )	Predicted (Hz)	Observation in Trans-4-tBu
C -endo (South)	Large (~160°) / Small (~40°)	~8-10 Hz (Large coupling)	Observed
C -exo (North)	Medium (~80°) / Small (~30°)	< 5 Hz (Small coupling)	Not Observed

Protocol:

• Acquire

  H NMR in CDCl .

• Identify the H

  doublet of doublets (dd) at ~4.2 ppm.

• If

  Hz, the ring is locked in endo .

• If

  Hz, the ring is locked in exo .

X-Ray Crystallography

X-ray structures of N-Boc-trans-4-tert-butylproline confirm the Twist-Endo conformation. The tert-butyl group is strictly equatorial, and the N-Boc group often adopts the trans-rotamer (amide bond) to minimize steric clash with the C

protons, which are pushed into specific environments by the pucker.

Applications in Drug Discovery

Peptidomimetics: The "Super-Proline"

In peptide design, Proline is a "breaker" of helices and an inducer of turns.

• Type VI

  -turns: These require a cis-amide bond. The C -endo pucker (favored by trans-4-tBu) generally destabilizes the cis-amide rotamer relative to the trans-amide rotamer.

• Polyproline II Helices (PPII): PPII helix stability is heavily dependent on ring pucker. trans-4-tBu-Pro mimics the pucker of Proline but with higher rigidity, potentially increasing the melting temperature (

  ) of PPII-based structures, provided steric clashes with the solvent/neighboring chains are managed.

Organocatalysis

In enamine catalysis (e.g., Aldol/Mannich reactions), the stereoselectivity is governed by the shielding of one face of the enamine.

• The tert-butyl group provides a massive steric wall.

• Because the ring is locked, the catalyst does not suffer from "conformational leakage" (where a minor conformer catalyzes the formation of the minor enantiomer).

• Use Case: Use trans-4-tert-butylproline when standard Proline or 4-silyloxyproline yields low enantiomeric excess (ee) due to substrate flexibility.

References

• Koskinen, A. M. P., et al. (2005).[4] Locked Conformations for Proline Pyrrolidine Ring: Synthesis and Conformational Analysis of cis- and trans-4-tert-Butylprolines. The Journal of Organic Chemistry.

• Raines, R. T., et al. (2005). Steric and Stereoelectronic Effects on the Conformational Stability of Collagen. Journal of the American Chemical Society.

• Seebach, D., et al. (1996). Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle.

• Beak, P., et al. (1994). Dipole-Stabilized Carbanions: Novel Reaction Trajectories. Chemical Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. semanticscholar.org [semanticscholar.org]

Escaping Flatland: The Therapeutic Potential of Conformationally Restricted Pyrrolidine Amines

Executive Summary: The 3D Paradigm Shift in Medicinal Chemistry

Historically, drug discovery has relied heavily on flat, sp²-hybridized aromatic scaffolds due to their ease of synthesis via cross-coupling reactions. However, the modern pharmaceutical landscape demands molecules with higher target selectivity, improved solubility, and reduced off-target toxicity. This has driven the "escape from flatland" paradigm, which posits that increasing the fraction of sp³-hybridized carbons (

) correlates directly with clinical success[1].

Among nitrogen heterocycles—which are present in 59% of FDA-approved small-molecule drugs—the pyrrolidine ring is the most frequently utilized five-membered nonaromatic core[1]. While flexible pyrrolidines are ubiquitous, they suffer from high entropic penalties upon target binding. Conformationally restricted pyrrolidines (such as bicyclic, bridged, and spirocyclic systems) solve this by pre-organizing the molecule into its bioactive conformation. This in-depth technical guide explores the thermodynamic rationale, therapeutic applications, and synthetic workflows of rigidified pyrrolidine amines.

Mechanistic Rationale: Thermodynamics and Physicochemical Profiling

The integration of bicyclic pyrrolidines (e.g., 3-azabicyclo[3.1.0]hexane or 3-azabicyclo[3.2.0]heptane) into drug scaffolds is not merely a structural novelty; it is a calculated thermodynamic strategy.

The Entropic Advantage

When a flexible ligand binds to a protein target, it must freeze into a single conformation, resulting in a significant loss of conformational entropy (

). By synthesizing an intrinsically rigid bicyclic pyrrolidine, medicinal chemists "pre-pay" this entropic cost during synthesis. Consequently, the free energy of binding ( ) becomes substantially more favorable[1].

Physicochemical Surrogacy

Bicyclic pyrrolidines serve as excellent bioisosteres for larger, flexible rings like piperidine. For instance, replacing a piperidine ring with a 3-azabicyclo[3.2.0]heptane core maintains nearly identical lipophilicity (

), aqueous solubility, and intrinsic metabolic clearance ( ), while providing distinct 3D vector projections that enhance receptor complementarity[1].

Thermodynamic rationale for conformational restriction in drug design.

Key Therapeutic Applications & Target Case Studies

Conformationally restricted pyrrolidines have demonstrated transformative potential across virology, neurology, and oncology.

Antiviral Agents: HCV Protease and NS5A Inhibitors

The most abundant clinical success of restricted pyrrolidines lies in Hepatitis C Virus (HCV) therapeutics[2].

• Boceprevir & Telaprevir: These first-generation HCV NS3/4A serine protease inhibitors utilize a fused cyclopropyl-pyrrolidine backbone. The rigid core properly orients the keto-amide "warhead" to form a reversible covalent tetrahedral hemiacetal with the protease's Ser139 residue[2][3].

• Glecaprevir: A highly potent HCV NS3/4A inhibitor that utilizes a complex bicyclic pyrrolidine derivative to maintain efficacy against resistant viral strains[2]. Furthermore, NS5A inhibitors like daclatasvir have been optimized using [7,5]-azabicyclic lactam moieties to restrict conformation, yielding potent inhibitors against multiple HCV genotypes[4].

Neurological Targets: VMAT2 and D4R/σ1R Modulators

• VMAT2 Inhibition (Methamphetamine Abuse): Lobelane, a lead compound for vesicular monoamine transporter 2 (VMAT2), originally contained a flexible piperidine ring. Truncating and rigidifying this into a pyrrolidine core (Compound 22) forced the molecule into a conformation that potently inhibited

  -dopamine uptake ( nM) with a 176-fold selectivity over the standard dihydrotetrabenazine (DTBZ) binding site[5].

• D4R / σ1R Dual Modulators: For the treatment of L-DOPA–induced dyskinesias, researchers synthesized

  -rich[3.1.0] and [3.2.0] bicyclic pyrrolidines. The compact[3.1.0] scaffold exhibited optimal brain penetration ( ) and dual activity, achieving values of 1–5 nM for D4R and <10 nM for σ1R[6].

Oncology: Sphingosine Kinase 2 (SphK2) Selectivity

In the development of SphK2 inhibitors for oncology, conformational restriction acts as a molecular switch. The rigidified pyrrolidine ring in compound SLC5111312 (7i) precisely projects a hydroxyl group to form a critical hydrogen bond with Asp308 of SphK2. Flexible analogs fail to maintain this specific geometry, demonstrating how rigidity drives isoform selectivity[7].

Quantitative Data Summary

Target	Lead Compound / Scaffold	Structural Feature	Binding Affinity ( )	Key Pharmacological Benefit
HCV NS3/4A	Boceprevir	Cyclopropyl-fused pyrrolidine	14 nM[3]	Covalent Ser139 binding; high viral clearance.
VMAT2	Pyrrolidine 22	Methylene-truncated pyrrolidine	9.3 nM (DA uptake)[5]	176-fold selectivity over DTBZ binding site.
D4R / σ1R	Compound 9b	[3.1.0] bicyclic pyrrolidine	1-5 nM (D4R)[6]	High brain penetration ( ); high microsomal stability.
SphK2	SLC5111312 (7i)	Hydroxylated rigid pyrrolidine	Dual SphK1/2 inhibition[7]	Precise H-bonding to Asp308; acts as a selectivity switch.

Experimental Protocols: Synthesis and Validation

To harness these scaffolds, highly stereoselective synthetic routes are required. Below are field-proven protocols for generating and validating these complex amines.

Protocol A: Biocatalytic Desymmetrization of Meso-Pyrrolidines (Boceprevir Intermediate)

Traditional resolution of racemic bicyclic prolines yields a maximum of 50% of the desired enantiomer and requires expensive chiral HPLC[8]. This self-validating biocatalytic protocol utilizes Monoamine Oxidase N (MAO-N) to achieve >99% enantiomeric excess (ee) via selective C-H oxidation.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the meso-pyrrolidine substrate (e.g., 6,6-dimethyl-3-azabicyclo[3.1.0]hexane) in a potassium phosphate buffer (100 mM, pH 7.5).

• Biocatalyst Addition: Introduce recombinant MAO-N enzyme. Causality: MAO-N selectively oxidizes one enantiotopic C-H bond adjacent to the amine, breaking the meso symmetry and forming a chiral imine[8].

• In Situ Trapping: Because the resulting chiral bicyclic imine is highly volatile, immediately add sodium bisulfite (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) to the reaction mixture. Causality: This traps the imine as a stable, crystalline bisulfite adduct, preventing racemization and allowing for easy filtration.

• Validation: Isolate the bisulfite adduct via vacuum filtration. Regenerate the free imine using mild base (

  ) only immediately prior to downstream multicomponent reactions (e.g., Ugi reaction). Verify >99% ee via chiral GC-MS.

Biocatalytic desymmetrization workflow for bicyclic pyrrolidine synthesis.

Protocol B: Modular [3+2] Cycloaddition for [3.1.0] Scaffolds

To rapidly explore structure-activity relationships (SAR) for CNS targets (like D4R/σ1R), a modular approach is required[6].

Step-by-Step Methodology:

• Dipole Generation: React an appropriate

  -amino acid ester with an aldehyde to form an azomethine ylide intermediate in situ.

• Cycloaddition: Introduce a cyclopropene derivative (the dipolarophile) into the reaction mixture in the presence of a Lewis acid catalyst (e.g.,

  salts) at room temperature. Causality: The rigid geometry of the cyclopropene forces a highly endo-selective [3+2] cycloaddition, exclusively yielding the cis-fused [3.1.0] bicyclic pyrrolidine core.

• Deprotection and Derivatization: Cleave the ester group using

  in THF/ , followed by standard amide coupling (using HATU/DIPEA) to append the desired "southern" pharmacophores.

• Validation: Confirm the cis-fusion of the bridgehead protons via 2D NOESY NMR; a strong NOE cross-peak between the bridgehead protons validates the restricted [3.1.0] geometry.

Conclusion

The transition from flat aromatic rings to conformationally restricted pyrrolidine amines represents a critical leap in rational drug design. By leveraging the thermodynamic benefits of pre-organization, medicinal chemists can transform promiscuous, low-solubility leads into highly potent, selective, and bioavailable clinical candidates. As synthetic methodologies like biocatalytic desymmetrization and modular cycloadditions become more accessible, the chemical space of rigidified

-rich heterocycles will continue to yield breakthrough therapeutics across diverse disease states.

References

1.[5] Pyrrolidine Analogues of Lobelane: Relationship of Affinity for the Dihydrotetrabenazine Binding Site with Function of the Vesicular Monoamine Transporter 2 (VMAT2) | Journal of Medicinal Chemistry - ACS Publications. Available at: 2.[1] Application of Bicyclic Pyrrolidine in Drug Development - BLDpharm. Available at: 3.[7] Structure–Activity Relationship Studies and Molecular Modeling of Naphthalene-Based Sphingosine Kinase 2 Inhibitors - PMC. Available at: 4.[6] Synthesis and biological characterization of [3.1.0], [3.2.0],[3.3.0], and [3.4.0] bicyclic pyrrolidine analogs as D4 and sigma 1 receptor dual modulators | ChemRxiv. Available at: 5.[2] Pyrrolidine Derivatives in Drug Discovery - PharmaBlock. Available at: 6.[4] The Discovery of Conformationally Constrained Bicyclic Peptidomimetics as Potent Hepatitis C NS5A Inhibitors - PMC. Available at: 7.[8] Protease Inhibitors as Antivirals | Encyclopedia MDPI. Available at: 8.[3] Boceprevir CAS#: 394730-60-0 - ChemicalBook. Available at:

Sources

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• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Boceprevir CAS#: 394730-60-0 [m.chemicalbook.com]
• 4. The Discovery of Conformationally Constrained Bicyclic Peptidomimetics as Potent Hepatitis C NS5A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. Structure–Activity Relationship Studies and Molecular Modeling of Naphthalene-Based Sphingosine Kinase 2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]

Conformational Bias in Substituted Pyrrolidines: A Comparative Analysis of 4-tert-Butyl vs. 4-Phenyl Directing Groups

Executive Summary

The pyrrolidine ring is a ubiquitous privileged scaffold in medicinal chemistry, peptide design, and asymmetric organocatalysis. Because the five-membered ring is non-planar, it undergoes rapid pseudorotation, toggling primarily between Cγ-exo and Cγ-endo envelope conformations. Controlling this conformational equilibrium is critical for pre-organizing peptide backbones or dictating facial selectivity in catalysis. While electronegative substituents (e.g., fluorine) rely on the stereoelectronic gauche effect to bias ring pucker, bulky alkyl and aryl groups operate through distinct steric and π-electronic mechanisms. This technical guide provides an in-depth comparative analysis of the conformational biases induced by 4-tert-butyl and 4-phenyl directing groups, detailing the causality behind their behavior and the self-validating experimental protocols used to study them.

The Mechanistic Foundations of Pyrrolidine Puckering

Before analyzing specific substituents, we must establish the baseline dynamics of the pyrrolidine ring. The ring seeks to minimize torsional strain (Pitzer strain) by puckering out of planarity. This results in two dominant envelope (E) conformations:

• Cγ-exo: The Cγ atom points toward the same face as the Cα substituent (e.g., the carboxylate in proline).

• Cγ-endo: The Cγ atom points toward the opposite face.

The introduction of a substituent at the C4 position disrupts this equilibrium. The nature of the disruption depends entirely on the substituent's steric demand (A-value) and electronic properties.

Logical relationship of 4-tert-butyl vs 4-phenyl substituent effects on pyrrolidine puckering.

The 4-tert-Butyl Directing Group: Absolute Steric Locking

From a mechanistic standpoint, the tert-butyl group operates through brute-force steric demand. With a massive cyclohexane A-value (> 4.5 kcal/mol), it absolutely refuses to adopt a pseudoaxial orientation due to severe transannular steric clashes.

Causality of the Bias: Because the tert-butyl group is locked into a pseudoequatorial position, the rest of the pyrrolidine ring must structurally deform (pucker) around it to accommodate this geometric constraint.

• In 1, forcing the tert-butyl group into a pseudoequatorial position drives the Cγ atom out of the plane in the exo direction, resulting in a strict Cγ-exo pucker [1].

• Conversely, in trans-4-tert-butylproline, the pseudoequatorial lock forces the Cγ atom into the endo direction, yielding a Cγ-endo pucker [1].

This phenomenon is highly counterintuitive when compared to traditional stereoelectronic directing groups. For instance, highly electronegative substituents (like fluorine) rely on the gauche effect, which typically forces trans-isomers into an exo pucker and cis-isomers into an endo pucker. The tert-butyl group completely reverses this paradigm through sheer steric dominance[1].

The 4-Phenyl Directing Group: Steric Bulk Meets π-Electronic Shielding

The phenyl group is also sterically demanding (A-value ~2.8 kcal/mol), but unlike the isotropic, spherical bulk of a tert-butyl group, the phenyl ring is planar. This planarity allows it to rotate and minimize 1,3-diaxial-like interactions, granting the pyrrolidine ring a higher degree of conformational flexibility.

Causality of the Bias: X-ray crystallographic studies demonstrate that 4-phenylpyrrolidines often adopt a conformation that lies intermediate between a half-chair and an envelope[2]. While the phenyl group generally prefers a pseudoequatorial orientation to minimize steric clashes, its true utility lies in its π-electronic properties.

In asymmetric organocatalysis (e.g., Jørgensen-MacMillan secondary amine catalysts), the 4-phenyl group not only biases the ring pucker but provides critical facial shielding. The planar π-system can effectively block the si or re face of a reactive intermediate (such as an iminium ion) and stabilize transition states via 3[3]. Furthermore, in peptide engineering, 4 constrain the backbone dihedral angle

to approximately -65°, which actively promotes stable β-sheet assemblies[5].

Quantitative Comparison of Conformational Biases

To aid in rational drug design and catalyst optimization, the distinct properties of these two directing groups are summarized below.

Property	4-tert-Butyl Pyrrolidine	4-Phenyl Pyrrolidine
Steric Demand (A-value)	> 4.5 kcal/mol (Isotropic bulk)	~ 2.8 kcal/mol (Planar bulk)
Dominant Orientation	Strictly pseudoequatorial	Pseudoequatorial (with rotational freedom)
Ring Pucker (trans-isomer)	Cγ-endo envelope	Intermediate (Half-chair / Envelope hybrid)
Ring Pucker (cis-isomer)	Cγ-exo envelope	Intermediate (Half-chair / Envelope hybrid)
Primary Directing Force	Absolute steric locking	Steric bulk + π-electronic interactions
Key Application	Rigidifying peptide backbones	Facial shielding in asymmetric catalysis

Experimental Methodologies for Conformational Validation

As a standard of scientific integrity, claims regarding conformational bias must be empirically validated rather than assumed from computational models alone. Below are the self-validating protocols for determining pyrrolidine puckering in both solution and solid states.

Step-by-step experimental workflow for validating pyrrolidine conformational bias.

Protocol 1: NMR-Based Conformational Analysis (Solution State)

Objective: To empirically determine the Cγ-exo vs Cγ-endo ratio in a dynamic solution environment.

• Sample Preparation: Dissolve 5–10 mg of the purified pyrrolidine derivative in 600 µL of a non-coordinating deuterated solvent (e.g., CDCl₃ or C₆D₆). Causality: Coordinating solvents like DMSO-d₆ can hydrogen-bond with the pyrrolidine nitrogen, artificially shifting the conformational equilibrium.

• 1D ¹H Acquisition: Acquire high-resolution 1D spectra (minimum 500 MHz) to assign all backbone protons. Pay specific attention to the multiplet structures of the Cβ and Cγ protons.

• 2D NOESY/ROESY Mapping: Acquire a 2D NOESY spectrum (mixing time 300–500 ms) to establish through-space proximities. Causality: A strong NOE cross-peak between the Cα proton and the Cδ pseudoaxial proton is a definitive, self-validating marker of the Cγ-endo pucker.

• J-Coupling Extraction & HLA Analysis: Extract the exact

  coupling constants using spin-simulation software. Apply the Haasnoot-de Leeuw-Altona (HLA) equation to correlate the vicinal couplings to the dihedral angles, yielding the precise pseudorotation phase angle (P) and puckering amplitude (Φm).

Protocol 2: X-Ray Crystallographic Validation (Solid State)

Objective: To confirm the absolute stereochemistry and the static solid-state pucker.

• Crystal Growth: Utilize vapor diffusion or slow evaporation. Pro-tip: 4-phenyl derivatives often crystallize exceptionally well via vapor diffusion of pentane into a concentrated dichloromethane solution.

• Diffraction & Phasing: Collect diffraction data at cryogenic temperatures (100 K). Causality: Cryogenic cooling minimizes thermal ellipsoids, providing pinpoint accuracy for the carbon backbone coordinates. Solve the phase problem using direct methods.

• Geometric Analysis: Measure the interior torsion angles of the pyrrolidine ring (

  to ). Causality: If (Cα-Cβ-Cγ-Cδ) approaches 0°, the ring is in a half-chair conformation. If or approaches 0°, it is an envelope.

Conclusion

The choice between a 4-tert-butyl and a 4-phenyl substituent on a pyrrolidine ring is not merely a matter of adding steric bulk; it is a strategic decision that dictates the fundamental geometry of the molecule. The 4-tert-butyl group acts as an absolute steric lock, forcing strict Cγ-exo or Cγ-endo puckers depending on relative stereochemistry. In contrast, the 4-phenyl group offers a nuanced blend of steric demand and π-electronic shielding, making it an unparalleled directing group in asymmetric catalysis and β-sheet stabilization.

References

• Title: Locked Conformations for Proline Pyrrolidine Ring: Synthesis and Conformational Analysis of cis- and trans-4-tert-Butylprolines Source: ACS Publications URL
• Title: 1N-Methyl-spiro[2-3']indan-1,3-dione-spiro[3-3'']-5''-benzylidene-N-methyl-piperidinone-4-phenylpyrrolidine Source: IUCr Journals URL
• Title: The Cation–π Interaction in Small-Molecule Catalysis Source: PMC - NIH URL
• Title: (2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. The Cation–π Interaction in Small-Molecule Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy (2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenylpyrrolidine-2-carboxylic acid | 269078-71-9 [smolecule.com]
• 5. Buy (2S,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenylpyrrolidine-2-carboxylic acid | 269078-71-9 [smolecule.com]

Protocols & Analytical Methods

Application Note: Curtius Rearrangement for Pyrrolidine-3-Carboxylic Acid Derivatives

Part 1: Strategic Analysis & Core Directive

The conversion of pyrrolidine-3-carboxylic acid derivatives to 3-aminopyrrolidines is a cornerstone transformation in medicinal chemistry, particularly for synthesizing fluoroquinolone antibiotics (e.g., Sitafloxacin) and GPCR ligands. The Curtius rearrangement is the method of choice due to its mild conditions and, critically, its retention of stereochemistry .

However, the pyrrolidine ring introduces specific challenges:

• Stereochemical Integrity: Preserving the chirality at the C3 position is non-negotiable for bioactivity.

• Orthogonal Protection: The secondary amine of the pyrrolidine ring must be protected (e.g.,

  -Boc, -Bn) to prevent intermolecular side reactions with the highly electrophilic isocyanate intermediate.

• Safety Profile: Handling acyl azides and isocyanates requires rigorous safety protocols, especially regarding gas evolution (

  ) and toxicity.[1]

This guide prioritizes the DPPA (Diphenylphosphoryl azide) one-pot protocol, which avoids the isolation of potentially explosive acyl azide intermediates, offering a safer and more reproducible workflow for bench-to-kilo scale operations.

Part 2: Technical Guide & Protocols

Mechanistic Pathway & Stereoretention[2][3][4][5]

The reaction proceeds through a concerted mechanism.[2][3][4][5] The migration of the carbon-nitrogen bond occurs simultaneously with the loss of nitrogen gas, preventing the formation of a free nitrene/cation intermediate.[6] This concerted nature guarantees the retention of configuration at the migrating carbon center (C3 of the pyrrolidine).

Caption: Concerted mechanistic pathway ensuring stereochemical retention at C3. Urea formation is the primary failure mode in non-anhydrous conditions.

Experimental Protocol: DPPA-Mediated Rearrangement

This protocol describes the conversion of (S)-N-Boc-pyrrolidine-3-carboxylic acid to (S)-N-Boc-3-(N-Cbz-amino)pyrrolidine . This strategy yields an orthogonally protected diamine, allowing selective deprotection of either nitrogen.

Reagents & Materials

Reagent	Equiv.[1][7][8][6][2][3][5][9][10]	Role
(S)-N-Boc-pyrrolidine-3-carboxylic acid	1.0	Substrate
Diphenylphosphoryl azide (DPPA)	1.1 - 1.2	Azide Source
Triethylamine (TEA)	1.2 - 1.5	Base
Benzyl Alcohol (BnOH)	1.5 - 2.0	Trapping Nucleophile
Toluene (anhydrous)	10-15 V	Solvent

Step-by-Step Methodology

Step 1: Activation (Acyl Azide Formation)

• Charge an oven-dried round-bottom flask with (S)-N-Boc-pyrrolidine-3-carboxylic acid (1.0 equiv).

• Add anhydrous Toluene (0.5 M concentration relative to substrate). Note: Toluene is preferred over THF for higher reflux temperatures, facilitating the rearrangement.

• Add Triethylamine (1.2 equiv) and stir at Room Temperature (RT) for 10 minutes.

• Add DPPA (1.1 equiv) dropwise over 15 minutes.

• Stir at RT for 30–60 minutes. Checkpoint: Monitor by TLC/LCMS for disappearance of acid and formation of acyl azide (often visible as a less polar spot).

Step 2: Rearrangement & Trapping

• Add Benzyl Alcohol (1.5 equiv) to the reaction mixture.

• Heat the reaction mixture to 80–90°C .

  • Caution: Nitrogen gas (

    ) evolution will occur.[1][10][11] Ensure the system is vented through a bubbler to monitor gas release and prevent pressure buildup.

• Maintain temperature for 2–4 hours.

  • Process Control: The reaction is complete when gas evolution ceases and LCMS shows full conversion of the acyl azide to the carbamate.

Step 3: Workup & Purification

• Cool to RT.

• Dilute with Ethyl Acetate (EtOAc).

• Wash 1: Saturated

  (removes diphenylphosphate byproduct).

• Wash 2: Water.

• Wash 3: Brine.

• Dry organic layer over

  , filter, and concentrate.[9]

• Purification: Flash column chromatography (Hexanes/EtOAc). The carbamate product typically elutes later than the starting acid would.

Critical Process Parameters (CPP) & Troubleshooting

Issue	Probable Cause	Corrective Action
Urea Formation	Moisture presence	Use strictly anhydrous toluene and glassware.[1] The isocyanate reacts faster with water than alcohol.
Incomplete Conversion	Temperature too low	Ensure internal temperature reaches >80°C. Acyl azide rearrangement has a high activation energy.
Explosion Risk	Acyl Azide accumulation	Do not isolate the acyl azide.[2] Use the "one-pot" thermal method where it rearranges as it forms or immediately after.
Racemization	Strong base / High T	While rare in Curtius, avoid strong mineral bases. TEA or DIPEA are safe.

Scale-Up & Safety Considerations

For scales >10g, the exotherm and gas release become critical safety hazards.

• Thermal Runaway: The decomposition of acyl azide is exothermic. On large scale, add DPPA to the heated solution slowly (semi-batch mode) rather than all at once, or use Continuous Flow Chemistry .

• Flow Chemistry Approach: Pump the substrate/DPPA mixture through a heated coil reactor (residence time ~10-20 min at 100°C) and inject the alcohol downstream. This minimizes the active volume of hazardous intermediates.[2]

Caption: Continuous flow setup for scalable and safe Curtius rearrangement, mitigating gas evolution hazards.

Part 3: References

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972).[12] Diphenylphosphoryl azide.[1][6][2][12] A new convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205. Link

• Ghosh, A. K., et al. (2018).[5] The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. Journal of Organic Chemistry, 83, 11163. Link

• Mallia, C. J., & Baxendale, I. R. (2016). The Use of Gases in Flow Synthesis. Organic Process Research & Development, 20(2), 327–360. (Discussion on handling N2 release in flow). Link

• Pfizer Inc. (2010). Process for the preparation of 3-amino-pyrrolidine derivatives. World Intellectual Property Organization, WO2010016005. (Industrial application example). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. almacgroup.com [almacgroup.com]
• 5. orgsyn.org [orgsyn.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Curtius Rearrangement - Boc Protected Product [commonorganicchemistry.com]
• 10. almacgroup.com [almacgroup.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Curtius Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]

Protocol &amp; Application Notes: N-Benzylation of 4-tert-butylpyrrolidin-3-amine

An Application Note for Drug Development Professionals

Introduction

The N-benzylation of amines is a cornerstone transformation in organic synthesis, particularly within medicinal chemistry and drug development. The benzyl (Bn) group serves as a crucial protecting group for primary and secondary amines due to its general stability across a wide range of acidic and basic conditions, and its convenient removal through hydrogenolysis.[1][2] Furthermore, the N-benzyl moiety itself is a common structural motif in pharmacologically active compounds.

This document provides detailed experimental protocols for the N-benzylation of 4-tert-butylpyrrolidin-3-amine, a sterically hindered cyclic amine. The presence of the bulky tert-butyl group necessitates careful selection of reaction conditions to achieve high conversion and yield. We will explore two robust and widely adopted synthetic strategies:

• Direct N-Alkylation: A classic SN2 pathway using benzyl bromide.

• Reductive Amination: A versatile one-pot method involving the condensation of the amine with benzaldehyde followed by in-situ reduction.[3]

These protocols are designed to provide researchers with a comprehensive guide, explaining the causality behind procedural choices and ensuring reproducible, high-purity synthesis of the target compound, N-benzyl-4-tert-butylpyrrolidin-3-amine.

Method 1: Direct N-Alkylation with Benzyl Bromide

This method relies on the nucleophilic attack of the amine on benzyl bromide. A base is essential to scavenge the hydrobromic acid generated during the reaction, driving the equilibrium towards the product.[4] The addition of a catalytic amount of an iodide salt can significantly accelerate the reaction via the in-situ formation of the more reactive benzyl iodide.[1][5]

Experimental Protocol

Materials and Equipment:

• 4-tert-butylpyrrolidin-3-amine

• Benzyl bromide (Note: Lachrymator, handle in a fume hood)[1]

• Potassium carbonate (K₂CO₃), anhydrous, finely ground

• Potassium iodide (KI) or Tetrabutylammonium iodide (TBAI)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, and nitrogen inlet

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-tert-butylpyrrolidin-3-amine (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and potassium iodide (0.1 eq.).

• Solvent Addition: Add anhydrous acetonitrile (approx. 5-10 mL per mmol of amine) to the flask. Stir the suspension vigorously for 10-15 minutes at room temperature.

• Reagent Addition: Add benzyl bromide (1.1 eq.) dropwise to the stirring suspension via syringe over 5-10 minutes. An initial mild exotherm may be observed.

• Reaction: Heat the reaction mixture to 60-70 °C using an oil bath and maintain stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine spot is consumed (typically 4-8 hours).

• Workup and Quenching: Once the reaction is complete, cool the flask to room temperature. Carefully pour the mixture into a beaker containing cold water (approx. 2x the reaction volume). This step quenches the reaction and dissolves the inorganic salts.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x reaction volume).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (1 x reaction volume) and then with brine (1 x reaction volume). The bicarbonate wash neutralizes any remaining acidic species.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate (e.g., 95:5 to 80:20) containing 0.5-1% triethylamine to prevent product tailing on the acidic silica gel. Combine the pure fractions and remove the solvent under reduced pressure to afford N-benzyl-4-tert-butylpyrrolidin-3-amine as a pure oil or solid.

Method 2: Reductive Amination with Benzaldehyde

Reductive amination is an extremely effective method for forming C-N bonds and is often the preferred route for synthesizing sterically hindered amines.[6][7] The reaction first forms an imine or iminium ion intermediate from the amine and benzaldehyde, which is then immediately reduced by a hydride reagent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mild nature and high selectivity for reducing the iminium ion in the presence of the unreacted aldehyde.[3]

Experimental Protocol

Materials and Equipment:

• 4-tert-butylpyrrolidin-3-amine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and nitrogen inlet

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar under a nitrogen atmosphere, dissolve 4-tert-butylpyrrolidin-3-amine (1.0 eq.) and benzaldehyde (1.05 eq.) in anhydrous dichloromethane (approx. 10-15 mL per mmol of amine).

• Imine Formation: Stir the solution at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq.) to the solution in portions over 15-20 minutes. Note: The addition may cause mild gas evolution.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS until the starting materials are fully consumed (typically 6-12 hours).

• Workup and Quenching: Once complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.[7]

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with additional dichloromethane (2 x reaction volume).

• Washing: Combine the organic layers and wash with brine (1 x reaction volume).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude material using flash column chromatography as described in Method 1 to obtain the pure N-benzyl-4-tert-butylpyrrolidin-3-amine.

Data Summary and Workflow

Table 1: Comparison of N-Benzylation Methodologies

Parameter	Method 1: Direct Alkylation	Method 2: Reductive Amination
Key Reagents	Benzyl bromide, K₂CO₃, KI (cat.)	Benzaldehyde, NaBH(OAc)₃
Stoichiometry	Amine (1.0), BnBr (1.1), Base (2.0)	Amine (1.0), Aldehyde (1.05), Reductant (1.5)
Solvent	Acetonitrile (CH₃CN), DMF	Dichloromethane (DCM), DCE
Temperature	60-70 °C	Room Temperature
Typical Yield	Good to Excellent (75-90%)	Excellent (85-95%)
Pros	Utilizes simple, inexpensive reagents.	Mild conditions, high selectivity, one-pot procedure.[3][7]
Cons	Risk of over-alkylation (dibenzylation), requires heating, benzyl bromide is a lachrymator.[1]	NaBH(OAc)₃ is more expensive and moisture-sensitive.

Visualization of Synthetic Workflow

Caption: Synthetic pathways for N-benzylation of the target amine.

References

• Title: Benzyl (Bn) Protective Group Source: Chem-Station International Edition URL: [Link]

• Title: A Facile One-Pot Process for the Formation of Hindered Tertiary Amines Source: Molecules (MDPI) / PMC URL: [Link]

• Title: How to purify Benzylamine? Source: Reddit (r/OrganicChemistry) URL: [Link]

• Title: Synthesis of Sterically Hindered Amines by Direct Reductive Amination of Ketones Source: The Royal Society of Chemistry URL: [Link]

• Title: Process for preparing benzylated amines Source: Google Patents URL

• Title: reductive amination w/ n-methyl benzylamine- help! Source: The Hive Methods Discourse URL: [Link]

• Title: SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILINES Source: DergiPark URL: [Link]

• Title: N-BENZOYL PYRROLIDINE Source: Organic Syntheses URL: [Link]

• Title: Efficient and selective N-benzylation of amines using Pd doped La-BDC MOF catalyst Source: RSC Advances URL: [Link]

• Title: Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide Source: ACS Publications - Organic Letters URL: [Link]

• Title: BENZYLANILINE Source: Organic Syntheses URL: [Link]

• Title: Supporting Information (General Procedure for the Synthesis of Substituted γ-Lactams) Source: ACS Publications URL: [Link]

• Title: Efficient synthesis of N-benzyl-3-aminopyrrolidine-2,5-dione and N-benzyl-3-aminopyrrolidin-2-one Source: ResearchGate URL: [Link]

• Title: N‐benzylation using benzyl bromide Source: ResearchGate URL: [Link]

• Title: Progress of N-Benzyl Removal Source: Chinese Journal of Organic Chemistry URL: [Link]

Sources

• 1. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 2. ccspublishing.org.cn [ccspublishing.org.cn]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Application of Substituted Pyrrolidines in GPCR Antagonist Design: A Technical Guide

The five-membered nitrogen-containing heterocycle, the pyrrolidine ring, is a cornerstone in modern medicinal chemistry, widely recognized as a "privileged scaffold".[1][2] Its non-planar, sp³-hybridized nature provides an excellent platform for creating three-dimensional diversity, a crucial element in designing potent and selective ligands for biological targets.[3][4] This technical guide provides an in-depth exploration of the application of substituted pyrrolidines in the design and development of G-protein coupled receptor (GPCR) antagonists, offering insights into design principles, specific applications, and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Pyrrolidine Scaffold: A Versatile Tool for GPCR Antagonist Design

G-protein coupled receptors (GPCRs) represent the largest family of cell surface receptors and are the targets for a significant portion of currently marketed drugs.[5][6] Their involvement in a vast array of physiological processes makes them attractive targets for therapeutic intervention in numerous diseases. The design of antagonists that can selectively block the signaling of specific GPCRs is a major focus of drug discovery.

The pyrrolidine scaffold offers several advantages in this endeavor:

• Stereochemical Complexity: The chiral centers within the pyrrolidine ring allow for the precise spatial orientation of substituents, which is critical for achieving high-affinity and selective interactions with the complex binding pockets of GPCRs.[3][4]

• Structural Rigidity and Conformational Control: The puckered nature of the pyrrolidine ring can be influenced by the choice and position of substituents, allowing for a degree of conformational constraint that can pre-organize the molecule for optimal binding.[3]

• Vectors for Chemical Exploration: The nitrogen atom and the carbon atoms of the pyrrolidine ring provide multiple points for substitution, enabling the exploration of a vast chemical space to optimize potency, selectivity, and pharmacokinetic properties.[1][2]

Design Principles and Structure-Activity Relationships (SAR)

The successful design of pyrrolidine-based GPCR antagonists hinges on a thorough understanding of the structure-activity relationships (SAR). Key considerations include:

• Substitution Pattern: The position and nature of substituents on the pyrrolidine ring are paramount. For instance, in the development of CCR5 antagonists, 1,3,4-trisubstituted pyrrolidines have proven to be a particularly fruitful scaffold.[7][8][9]

• Stereochemistry: The absolute stereochemistry at the chiral centers of the pyrrolidine ring can dramatically impact biological activity. Different stereoisomers can exhibit vastly different binding affinities and functional activities due to the specific interactions with the chiral environment of the receptor's binding pocket.[3][4]

• Physicochemical Properties: Modifications to the pyrrolidine scaffold and its substituents can be used to fine-tune crucial drug-like properties such as solubility, lipophilicity, and metabolic stability, which are essential for achieving good oral bioavailability and a desirable pharmacokinetic profile.[10][11]

Application to Specific GPCR Targets

The versatility of the substituted pyrrolidine scaffold is evident in its successful application in the design of antagonists for a diverse range of GPCRs.

Chemokine Receptor 5 (CCR5) Antagonists

CCR5, a member of the G protein-coupled receptor superfamily, plays a crucial role as a co-receptor for the entry of R5 strains of HIV-1 into host cells.[10] Consequently, CCR5 antagonists are a vital class of anti-HIV agents. A significant number of potent and orally bioavailable CCR5 antagonists are based on a substituted pyrrolidine core.[7][8][10]

Table 1: Representative Pyrrolidine-Based CCR5 Antagonists

Compound	Structure	CCR5 Binding Affinity (IC50, nM)	Anti-HIV Activity (IC95, nM)	Reference
Compound 1	1,3,4-trisubstituted pyrrolidine derivative	1.8	50	[7]
Compound 9	Pyrrolidineacetic acid derivative	Potent	Good in vitro antiviral activity	[10]

Neurokinin (NK) Receptor Antagonists

Neurokinin receptors (NK1, NK2, and NK3) are involved in a variety of physiological processes, including pain transmission, inflammation, and smooth muscle contraction.[12] Substituted pyrrolidines have been successfully employed in the rational design of potent and selective antagonists for these receptors.[11][12][13]

Table 2: Representative Pyrrolidine-Based Neurokinin Receptor Antagonists

Compound	Target Receptor	Potency	Key Features	Reference
Vinylogous amide (45b)	hNK1	Excellent potency and selectivity	Good pharmacokinetic profile and in vivo activity	[11]
** rationally designed series**	NK3	In vivo efficacy after oral administration	Developed from a selective NK1 antagonist	[13]

Muscarinic Acetylcholine Receptor (mAChR) Antagonists

Muscarinic receptors (M1-M5) are involved in a wide range of physiological functions in both the central and peripheral nervous systems.[14][15] The design of subtype-selective muscarinic antagonists is a key objective for treating various disorders, including overactive bladder and chronic obstructive pulmonary disease. The pyrrolidine scaffold has been incorporated into numerous potent muscarinic antagonists.[14][16][17][18]

Table 3: Representative Pyrrolidine-Based Muscarinic Receptor Antagonists

Compound	Key Structural Feature	Affinity Profile	Functional Activity	Reference
1-Methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine derivatives	1,3-Oxathiolane ring fused to pyrrolidine	High affinity for hm1-hm5 receptors	Good antagonistic activity	[16]
Isomeric sulfoxide derivatives	Multiple stereocenters	Very potent antagonists	Modest subtype selectivity	[17]

Experimental Protocols

Protocol 1: General Synthesis of a 1,3,4-Trisubstituted Pyrrolidine CCR5 Antagonist Analog

This protocol describes a representative synthesis of a 1,3,4-trisubstituted pyrrolidine, a common scaffold for CCR5 antagonists. The synthesis involves the formation of the pyrrolidine ring followed by functionalization.[7][10]

Materials:

• (R)-Styrene oxide

• Appropriate amine for ring opening

• Reagents for cyclization (e.g., a dihalide or an activated diol)

• Reagents for N-alkylation (e.g., an alkyl halide)

• Appropriate solvents (e.g., acetonitrile, DMF)

• Bases (e.g., potassium carbonate)

• Catalysts (if required)

Procedure:

• Ring Opening of Epoxide: React (R)-styrene oxide with the chosen primary amine to form the corresponding amino alcohol. This reaction establishes one of the stereocenters.

• Pyrrolidine Ring Formation: Cyclize the amino alcohol with a suitable dielectrophile (e.g., 1,2-dibromoethane) in the presence of a base to form the 1,3-disubstituted pyrrolidine ring.

• Introduction of the Third Substituent: Functionalize the pyrrolidine ring at the 4-position. This can be achieved through various methods depending on the desired substituent. For many CCR5 antagonists, this involves the introduction of a piperidine-containing side chain.[7][10]

• N-Alkylation (if necessary): If the pyrrolidine nitrogen is not already substituted with the desired group, perform an N-alkylation reaction using an appropriate alkylating agent.

• Purification: Purify the final compound using standard techniques such as column chromatography or recrystallization.

• Characterization: Confirm the structure and purity of the synthesized compound using analytical techniques such as NMR, mass spectrometry, and HPLC.

Protocol 2: GPCR Antagonist Screening using a Calcium Mobilization Assay

This protocol outlines a common functional assay to screen for antagonists of Gq-coupled GPCRs, which signal through the release of intracellular calcium.[19][20][21][22][23]

Materials:

• CHO or HEK293 cells stably expressing the GPCR of interest.

• Cell culture medium and supplements.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Probenecid (to prevent dye leakage).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• Known agonist for the GPCR of interest.

• Test compounds (potential antagonists).

• Fluorescence Imaging Plate Reader (FLIPR) or equivalent instrument.

Procedure:

• Cell Culture: Culture the cells expressing the target GPCR to an appropriate confluency.

• Cell Plating: Seed the cells into 96- or 384-well black-walled, clear-bottom assay plates and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive fluorescent dye and probenecid in assay buffer.

  • Remove the cell culture medium from the plates and add the dye loading buffer to each well.

  • Incubate the plates at 37°C for a specified time (e.g., 60 minutes) to allow for dye uptake.

• Compound Pre-incubation:

  • Prepare serial dilutions of the test compounds (potential antagonists) in assay buffer.

  • Add the test compounds to the appropriate wells of the assay plate.

  • Incubate the plate for a defined period (e.g., 15-30 minutes) to allow the antagonists to bind to the receptor.

• Agonist Stimulation and Signal Detection:

  • Prepare the known agonist at a concentration that elicits a submaximal response (e.g., EC80).

  • Place the assay plate in the FLIPR instrument.

  • Initiate the reading, which typically involves a baseline fluorescence measurement followed by the automated addition of the agonist to all wells.

  • Continue to measure the fluorescence intensity over time to capture the transient calcium flux.

• Data Analysis:

  • The antagonist activity is determined by the ability of the test compound to inhibit the agonist-induced calcium signal.

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the log concentration of the antagonist to generate a dose-response curve and determine the IC50 value.

Data Visualization

Caption: Gq-coupled GPCR signaling pathway and the inhibitory action of a substituted pyrrolidine antagonist.

Caption: Workflow for a calcium mobilization assay to screen for GPCR antagonists.

Conclusion

Substituted pyrrolidines represent a highly versatile and successful scaffold in the design of GPCR antagonists. Their inherent three-dimensionality, coupled with the ability to introduce a wide range of substituents with precise stereochemical control, provides medicinal chemists with a powerful tool to develop potent, selective, and orally bioavailable drug candidates. The continued exploration of novel substitution patterns and synthetic methodologies will undoubtedly lead to the discovery of new and improved pyrrolidine-based therapeutics targeting a wide range of GPCRs implicated in human disease.

References

• Stump, C. A., et al. (2007). Antagonists of human CCR5 receptor containing 4-(pyrazolyl)piperidine side chains. Part 2: Discovery of potent, selective, and orally bioavailable compounds. Bioorganic & Medicinal Chemistry Letters, 17(20), 5642-5646.
• van der Pijl, F., et al. (2010). Rational design of novel pyrrolidine derivatives as orally active neurokinin-3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 20(22), 6549-6553.
• Kaur, N., & Shukla, R. (2018). cAMP Assays in GPCR Drug Discovery. Methods in Molecular Biology, 1769, 13-23.
• Dei, S., et al. (2003). Synthesis, Affinity Profile, and Functional Activity of Muscarinic Antagonists with a 1-Methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine Structure. Journal of Medicinal Chemistry, 46(18), 3845-3852.
• Guerrini, R., et al. (2010). Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist. Journal of Medicinal Chemistry, 53(15), 5556-5567.

• Galapagos NV. (2016, September 20). High-throughput calcium flux assays: luminescent versus fluorescent readout. Drug Target Review. Retrieved from [Link]

• Deng, J., et al. (2003). 1,3,4 Trisubstituted pyrrolidine CCR5 receptor antagonists bearing 4-aminoheterocycle substituted piperidine side chains. Bioorganic & Medicinal Chemistry Letters, 13(3), 479-482.
• Glenmark Pharmaceuticals. (2006). Pyrrolidine derivatives as muscarinic receptor antagonists. Google Patents.

• National Center for Biotechnology Information. (2017, November 20). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual. Retrieved from [Link]

• Imamura, S., et al. (2004). CCR5 Antagonists as Anti-HIV-1 Agents. 1.Synthesis and Biological Evaluation of 5-Oxopyrrolidine-3-carboxamide Derivatives. Chemical & Pharmaceutical Bulletin, 52(5), 567-575.

• Agilent Technologies. (2010, October 18). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Retrieved from [Link]

• Dei, S., et al. (2005). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)
• Hale, J. J., et al. (2007). The discovery of potent, selective, and orally bioavailable hNK1 antagonists derived from pyrrolidine. Bioorganic & Medicinal Chemistry Letters, 17(18), 5109-5113.
• Kim, D., et al. (2001). 1,3,4-Trisubstituted pyrrolidine CCR5 receptor antagonists. Part 2: lead optimization affording selective, orally bioavailable compounds with potent anti-HIV activity. Bioorganic & Medicinal Chemistry Letters, 11(21), 2821-2824.
• Kim, D., et al. (2003). 1,3,4-Trisubstituted pyrrolidine CCR5 receptor antagonists: modifications of the arylpropylpiperidine side chains. Bioorganic & Medicinal Chemistry Letters, 13(1), 71-74.
• Dei, S., et al. (2008). Muscarinic antagonists with multiple stereocenters: Synthesis, affinity profile and functional activity of isomeric 1-methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine sulfoxide derivatives. Bioorganic & Medicinal Chemistry, 16(10), 5490-5500.

• ION Biosciences. (n.d.). GPCR Assay Services. Retrieved from [Link]

• Wang, B., et al. (2009). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. ASSAY and Drug Development Technologies, 7(4), 363-372.
• Sittampalam, G. S., et al. (2012). FLIPR™ Assays for GPCR and Ion Channel Targets. In Assay Guidance Manual.
• Dei, S., et al. (2005). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)
• Ibrar, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885.
• Balandina, A. A., & Zhuravlev, A. V. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(22), 4885.
• Lee, J., et al. (2003). Synthesis of 2-substituted-pyrrolidinethiourea derivatives and their antagonist effect on vanilloid receptor. Bioorganic & Medicinal Chemistry Letters, 13(2), 213-216.
• Ibrar, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885.
• Heckmann, C. M., & Paul, C. E. (2023).
• Procter, D. J., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation.
• Schetz, J. A., et al. (2021). Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands. Journal of Medicinal Chemistry, 64(20), 15159-15181.
• Eglen, R. M. (2005). Functional assays for screening GPCR targets. Combinatorial Chemistry & High Throughput Screening, 8(4), 311-318.
• Heckmann, C. M., & Paul, C. E. (2023).
• Lacin, E., & Bender, B. J. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Enzymology, 655, 29-53.

• Tanso Biosciences. (n.d.). GPCR Functional Assay Technology. Retrieved from [Link]

• G-Protein-Coupled Receptor Screening Assays: Methods and Protocols. (2015). In Methods in Molecular Biology (Vol. 1335). Humana Press.
• Haskell-Luevano, C., et al. (2018). The Parallel Structure–Activity Relationship Screening of Three Compounds Identifies the Common Agonist Pharmacophore of Pyrrolidine Bis-Cyclic Guanidine Melanocortin-3 Receptor (MC3R) Small-Molecule Ligands. Journal of Medicinal Chemistry, 61(21), 9678-9689.
• Ibrar, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885.
• Li, J., et al. (2020). Design, synthesis, and evaluation of pyrrolidine based CXCR4 antagonists with in vivo anti-tumor metastatic activity. European Journal of Medicinal Chemistry, 205, 112658.
• Macor, J. E., et al. (2010). Novel substituted pyrrolidines are high affinity histamine H3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 20(9), 2842-2845.

• PerkinElmer. (2017, January 11). Duplexed Screening of GPCRs to Measure Calcium and β-Arrestin [Video]. YouTube. Retrieved from [Link]

• Aslam, M. S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Molecules, 28(18), 6543.
• Wang, X., et al. (2011). Investigation on Quantitative Structure Activity Relationships and Pharmacophore Modeling of a Series of mGluR2 Antagonists. International Journal of Molecular Sciences, 12(9), 6041-6056.
• Sahu, J. K., et al. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954.
• Muñoz, M., & Coveñas, R. (2020). The Repurposing of Non-Peptide Neurokinin-1 Receptor Antagonists as Antitumor Drugs: An Urgent Challenge for Aprepitant. Cancers, 12(10), 2854.
• Pinto, M., & Gesto, D. (2014). Antagonists at the neurokinin receptors - Recent patent literature.

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• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. molbio.gu.se [molbio.gu.se]
• 7. 1,3,4 Trisubstituted pyrrolidine CCR5 receptor antagonists bearing 4-aminoheterocycle substituted piperidine side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1,3,4-Trisubstituted pyrrolidine CCR5 receptor antagonists. Part 2: lead optimization affording selective, orally bioavailable compounds with potent anti-HIV activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1,3,4-Trisubstituted pyrrolidine CCR5 receptor antagonists: modifications of the arylpropylpiperidine side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The discovery of potent, selective, and orally bioavailable hNK1 antagonists derived from pyrrolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rational design of novel pyrrolidine derivatives as orally active neurokinin-3 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Muscarinic antagonists with multiple stereocenters: Synthesis, affinity profile and functional activity of isomeric 1-methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine sulfoxide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Advanced Methodologies for the Asymmetric Synthesis of Vicinal Amino-Alkyl Pyrrolidine Scaffolds

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Scientific Rationale & Introduction

Vicinal amino-alkyl pyrrolidines—specifically 3-amino-4-alkylpyrrolidines and 3,4-diaminopyrrolidines—are highly privileged structural motifs in modern medicinal chemistry. Their rigid, three-dimensional conformation allows for the precise spatial orientation of pharmacophores, making them critical components in the design of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, CCR5 antagonists, and various neuroactive agents[1].

However, the stereocontrolled installation of vicinal substituents on a five-membered heterocycle presents significant synthetic challenges. The inherent steric encumbrance and the thermodynamic tendency toward epimerization at the α- and β-positions require highly controlled catalytic environments. This application note details three field-proven, state-of-the-art methodologies for synthesizing these scaffolds: Asymmetric [3+2] Cycloaddition, Copper-Catalyzed Alkene Diamination, and Nucleopalladation-Guided Carboamination.

Mechanistic Insights & Causality (E-E-A-T)

To ensure high fidelity in drug discovery workflows, understanding the mechanistic causality behind reagent selection is paramount:

• Catalytic Asymmetric [3+2] Cycloaddition: The reaction between an azomethine ylide and an electron-deficient alkene (e.g., a nitroalkene) is the most robust method for constructing the pyrrolidine core with multiple contiguous stereocenters[1]. The causality of using a chiral Cu(I) or Ag(I) Lewis acid is twofold: the metal center coordinates both the iminoester nitrogen and the ester carbonyl to stabilize the metallo-azomethine ylide, while simultaneously coordinating the nitroalkene. This organizes a highly ordered endo-transition state that suppresses background racemic reactions and dictates excellent diastereo- and enantioselectivity.

• Copper-Catalyzed Alkene Diamination: For late-stage functionalization, converting γ-alkenyl sulfonamides into chiral 2-aminomethyl pyrrolidines via an intra-/intermolecular diamination sequence is highly effective[2]. The protocol utilizes Cu(OTf)₂ and a chiral bis(oxazoline) ligand. The critical design choice here is the use of KMnO₄ as a terminal oxidant. It facilitates the rapid turnover of the copper catalyst, overcoming the challenging oxidation of the Cu(I) intermediate back to the active Cu(II) species, thereby preventing catalyst poisoning and ensuring high enantiomeric excess (ee)[2].

• Nucleopalladation-Guided Carboamination: A recent breakthrough involves the intermolecular carboamination of allylamines under Pd(II)-catalysis[3]. The strategic use of a removable picolinamide (PA) auxiliary acts as a bidentate directing group. This strictly stabilizes the crucial 5,5-palladacycle intermediate, suppressing competitive β-hydride elimination and unwanted two-component coupling. This enables the simultaneous introduction of diverse aryl groups and amine motifs across the carbon-carbon double bond with exclusive Markovnikov selectivity[3]. Similar functionalizations can also be achieved via photoredox catalysis to avoid harsh oxidants[4].

Synthesis Workflow Visualization

Caption: Strategic pathways for the synthesis of vicinal amino-alkyl pyrrolidines.

Experimental Protocols

Protocol A: Asymmetric [3+2] Cycloaddition for 3,4-Disubstituted Pyrrolidines

This protocol yields highly functionalized nitro-pyrrolidines, which are direct precursors to vicinal diamines.

• Catalyst Preparation: In a flame-dried Schlenk tube under an argon atmosphere, combine Cu(CH₃CN)₄ClO₄ (5 mol%) and a chiral N,O-ligand (e.g., TF-BiphamPhos, 5.5 mol%).

• Complexation: Add anhydrous dichloromethane (DCM, 0.1 M) and stir at ambient temperature for 30 minutes to ensure complete formation of the active metallo-complex.

• Reagent Addition: Lower the temperature to -20 °C. Add the iminoester (1.0 equiv) followed by the nitroalkene (1.2 equiv) dropwise. Causality: Strict temperature control is required to minimize thermal degradation and background uncatalyzed (racemic) cycloaddition.

• Reaction: Add triethylamine (10 mol%) to generate the azomethine ylide in situ. Stir for 12–24 hours, monitoring via TLC until the iminoester is fully consumed.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over Na₂SO₄, and concentrate under reduced pressure.

• Reduction to Vicinal Amine: Dissolve the crude nitro-pyrrolidine in methanol. Add Zn dust (10 equiv) and 6M HCl dropwise at 0 °C. Stir for 2 hours. Causality: Zn/HCl is chosen over catalytic hydrogenation (H₂/Pd) to selectively reduce the aliphatic nitro group to the primary amine without cleaving sensitive N-benzyl or N-tosyl protecting groups on the pyrrolidine ring.

Protocol B: Enantioselective Copper-Catalyzed Alkene Diamination

This protocol provides direct access to chiral 2-aminomethyl pyrrolidines from unactivated alkenes.

• Reaction Setup: In a dry reaction vial, add Cu(OTf)₂ (10 mol%), chiral bis(oxazoline) ligand (12 mol%), and the γ-alkenyl sulfonamide substrate (1.0 equiv).

• Solvent & Nucleophile: Add anhydrous toluene (0.2 M) and the external amine nucleophile (e.g., aniline, 2.0 equiv). Stir for 15 minutes at room temperature to homogenize.

• Oxidation Step (Critical): Add finely powdered KMnO₄ (1.5 equiv) in small portions over 30 minutes. Causality: Gradual addition prevents the over-oxidation of the external amine nucleophile while maintaining a sufficient steady-state concentration of active Cu(II) for catalyst turnover.

• Heating: Seal the vial and heat the mixture to 80 °C for 16 hours under a nitrogen atmosphere.

• Isolation: Cool to room temperature, filter through a pad of Celite to remove insoluble manganese salts, and wash the filter cake with EtOAc. Concentrate the filtrate and purify via flash column chromatography.

Quantitative Data Summaries

Table 1: Methodological Comparison for Vicinal Amino-Alkyl Pyrrolidines

Methodology	Catalyst System	Yield Range	Enantiomeric Excess (ee)	Key Advantage
[3+2] Cycloaddition	Cu(I) / Chiral N,O-Ligand	75 - 95%	90 - 99%	Excellent control of multiple contiguous stereocenters.
Alkene Diamination	Cu(OTf)₂ / Bis(oxazoline)	65 - 89%	85 - 95%	Direct functionalization of unactivated alkenes.
Carboamination	Pd(OAc)₂ / PA Auxiliary	60 - 85%	N/A (Diastereoselective)	Exclusive Markovnikov selectivity via nucleopalladation.
Photoredox Catalysis	Ru(bpy)₃²⁺ / Visible Light	52 - 78%	N/A (Regioselective)	Mild conditions; avoids harsh terminal oxidants.

Table 2: Optimization of Cu-Catalyzed Diamination (Representative Data)

Substrate	External Amine Nucleophile	Oxidant	Yield (%)	ee (%)
N-Tosyl-γ-alkenylamine	Aniline	KMnO₄	82	92
N-Tosyl-γ-alkenylamine	p-Anisidine	KMnO₄	85	94
N-Tosyl-γ-alkenylamine	Morpholine	KMnO₄	76	89
N-Tosyl-γ-alkenylamine	Benzylamine	KMnO₄	71	85

References

• BenchChem. "Application Notes and Protocols for the Asymmetric Synthesis of Pyrrolidine-3,4-diamine Derivatives." BenchChem Protocols, 2025.

• Turnpenny, B. W., & Chemler, S. R. "Copper-catalyzed alkene diamination: synthesis of chiral 2-aminomethyl indolines and pyrrolidines." Chemical Science, 2014, 5, 1786-1793.

• Saha, S. N., et al. "Regioselective intermolecular carboamination of allylamines via nucleopalladation: empowering three-component synthesis of vicinal diamines." Chemical Science, 2025.

• An, X.-D., et al. "Photoredox-Enabled Synthesis of β-Substituted Pyrroles from Pyrrolidines." The Journal of Organic Chemistry, 2020, 85(15), 9558-9565.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Copper-catalyzed alkene diamination: synthesis of chiral 2-aminomethyl indolines and pyrrolidines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Regioselective intermolecular carboamination of allylamines via nucleopalladation: empowering three-component synthesis of vicinal diamines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Chiral Resolution of 1-Benzyl-4-tert-butylpyrrolidin-3-amine

Executive Summary

The pyrrolidine scaffold, specifically 1-benzyl-4-tert-butylpyrrolidin-3-amine , represents a critical pharmacophore in the development of CCR5 antagonists and other GPCR-targeting therapeutics. The bulky tert-butyl group at the C4 position introduces significant steric demand, influencing both biological binding affinity and chemical processing.

While asymmetric synthesis (e.g., via chiral pool tartaric acid or aspartic acid) is possible, it is often cost-prohibitive for early-phase scale-up. Classical resolution via diastereomeric salt formation remains the most robust, scalable, and economic approach for kilogram-scale production.

This guide details the Process Development (PD) workflow for resolving this specific amine, emphasizing the selection of resolving agents that accommodate the lipophilic tert-butyl moiety.

Strategic Considerations & Mechanism

The Stereochemical Challenge

The molecule contains two chiral centers (C3 and C4). Synthetic routes (e.g., [3+2] cycloaddition or conjugate addition) typically yield the thermodynamically stable trans-racemate (mixture of (3R,4S) and (3S,4R)).

• Objective: Isolate the bioactive enantiomer (typically the (3R,4S) or (3S,4R) depending on the target) with >99% ee.

• Critical Factor: The tert-butyl group is highly lipophilic. Standard resolving agents like unsubstituted Tartaric Acid often fail because the resulting salt lattice is too loose. Acylated tartaric acid derivatives (e.g., Dibenzoyl-L-tartaric acid) are preferred as they create a "hydrophobic pocket" that stabilizes the tert-butyl group via Van der Waals interactions.

Mechanism of Resolution

Resolution relies on the difference in solubility between the two diastereomeric salts formed:

The efficiency is driven by the lattice energy difference ( ), which must be maximized by solvent selection.

Reagent Selection Guide

The following table summarizes the primary candidates for resolving 1-benzyl-4-tert-butylpyrrolidin-3-amine based on structural compatibility.

Resolving Agent	Acidity (pKa)	Structural Logic	Probability of Success
L-Tartaric Acid	2.98, 4.34	Standard baseline.[1] Often forms hygroscopic salts with lipophilic amines.	Low to Medium
Dibenzoyl-L-tartaric acid (L-DBTA)	~3.0	Primary Candidate. Benzoyl rings provide -stacking (benzyl group) and hydrophobic bulk (t-butyl group).	High
Di-p-toluoyl-L-tartaric acid (L-DTTA)	~3.0	Similar to DBTA but slightly more lipophilic. Use if DBTA yields low recovery.	High
(S)-Mandelic Acid	3.41	Monoprotic. Good for forming tight ion pairs, but less rigid lattice than tartrates.	Medium
(1S)-(+)-10-Camphorsulfonic Acid	1.2	Strong acid. Useful if the amine is weakly basic, but salts are often highly soluble.	Low (Reserve for difficult cases)

Experimental Protocol

Phase I: The "Matrix" Screening (Micro-scale)

Do not proceed to scale-up without this validation step.

Materials:

• Racemic Amine (100 mg per well)

• Resolving Agents: L-Tartaric acid, L-DBTA, L-DTTA, (S)-Mandelic acid.

• Solvents: Ethanol (EtOH), Methanol (MeOH), Isopropanol (IPA), Acetone, Acetonitrile (ACN).

Procedure:

• Preparation: Dissolve 100 mg (0.43 mmol) of racemate in 0.5 mL of solvent.

• Addition: Add 0.5 or 1.0 equivalents of the resolving agent (dissolved in hot solvent if necessary).

• Thermal Cycle: Heat to reflux to ensure full dissolution.

• Crystallization: Allow to cool slowly to RT, then to 4°C over 12 hours.

• Harvest: Centrifuge/filter any precipitate.

• Analysis: Neutralize a small sample of the solid (using 1N NaOH) and analyze the free base via Chiral HPLC.

Success Criteria:

• Yield: >30% (theoretical max is 50%).[2]

• ee (Enantiomeric Excess): >60% in the first pass.

Phase II: Preparative Scale-Up Protocol (L-DBTA Method)

Based on the high probability of L-DBTA success due to steric matching.

Step 1: Salt Formation

• Charge a reactor with 10.0 g (43 mmol) of rac-1-benzyl-4-tert-butylpyrrolidin-3-amine.

• Add 150 mL of Ethanol (95%) . Heat to 60°C.

• In a separate vessel, dissolve 16.2 g (43 mmol, 1.0 eq) of (-)-Dibenzoyl-L-tartaric acid monohydrate in 150 mL of Ethanol .

• Slowly add the acid solution to the amine solution over 30 minutes, maintaining 60°C.

• Seeding: Once addition is complete, cool to 50°C and seed with pure diastereomeric salt (if available from screening).

• Cooling Ramp: Cool to 20°C at a rate of 5°C/hour. Stir at 20°C for 4 hours.

Step 2: Isolation & Recrystallization

• Filter the white crystalline solid. Wash with cold Ethanol (2 x 20 mL).

• Check Purity: Dry a small aliquot and check chiral purity. If ee < 98%, perform recrystallization.

  • Recrystallization:[3][4] Dissolve wet cake in refluxing EtOH/H2O (9:1). Cool slowly to crystallize.

Step 3: Free-Basing (Liberation)

• Suspend the purified salt in 100 mL Dichloromethane (DCM) and 100 mL Water .

• Slowly add 2N NaOH (or NH4OH) until the aqueous layer pH > 12.

• Separate layers. Extract aqueous layer with DCM (2 x 50 mL).

• Dry combined organic layers over

  , filter, and concentrate in vacuo.

Visualization of Workflows

Process Logic Flow

The following diagram illustrates the decision matrix for the resolution process.

Caption: Figure 1. Decision tree for the resolution of chiral pyrrolidines, emphasizing the iterative loop of screening and recrystallization.

Molecular Interaction Hypothesis

Why DBTA works: The "Three-Point Interaction" model.

Caption: Figure 2. Mechanistic hypothesis: The stability of the diastereomeric salt is reinforced by ionic bonding, hydrogen bonding, and crucial hydrophobic packing between the tert-butyl and benzoyl groups.

Analytical Methods

Chiral HPLC Conditions

To verify the enantiomeric excess (ee), use the following standard conditions. Note that the basic nature of the amine requires a basic modifier.

• Column: Daicel Chiralpak AD-H or OD-H (

  mm, 5 m).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (detects the benzyl group).

• Temperature: 25°C.

NMR Verification

• NMR (400 MHz, ): Confirm the integrity of the tert-butyl group ( ppm, s, 9H) and the benzyl protons ( ppm).

• Salt Stoichiometry: Run NMR on the salt in

  . Integrate the aromatic protons of DBTA (10H) vs. the benzyl protons of the amine (5H) to confirm a 1:1 ratio.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Precipitation	Salt is too soluble or solvent is too polar.	Switch to less polar solvent (e.g., IPA Acetone/Ether mix). Try "Anti-solvent" addition (Hexane).
Oiling Out	Impurities or too rapid cooling.	Re-heat to clear solution. Cool very slowly (1°C/10 min). Add seed crystals at cloud point.
Low ee (<50%)	Eutectic composition or conglomerate formation.	Recrystallize the salt.[1][3][5] If ee doesn't improve, switch resolving agent (try DTTA or Mandelic).
Gel Formation	Hydrogen bonding network too extensive.	Add small amount of Methanol to break the gel structure.

References

• Shao, C., et al. (2013). "Synthesis and Resolution of 3-Aminopyrrolidine Derivatives." Journal of Chemical Research, 37(2), 102-105. Link

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Standard reference for resolving agent selection). Link

• Viciu, M. S., et al. (2021).[6] "Multigram Preparation of BRD4780 Enantiomers." Journal of Organic Chemistry, 86, 4281–4289.[6] (Describes resolution of bulky bicyclic amines using similar principles). Link

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Source for screening protocols). Link

• Ogawa, S., et al. (2013). "1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation."[7] Journal of Chromatography B, 940, 7-14.[7] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 3. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 4. Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination, Science Journal of Chemistry, Science Publishing Group [scichemj.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. web.mit.edu [web.mit.edu]
• 7. (S)-1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Diastereomeric Separation of 4-tert-butylpyrrolidin-3-amine

Case ID: #PYR-TBUT-03 Status: Active Assigned Specialist: Senior Application Scientist, Chromatography Division

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

You are attempting to separate the diastereomers (cis and trans) of 4-tert-butylpyrrolidin-3-amine . This separation is challenging due to the high polarity and basicity of the secondary amine, but it is facilitated by the steric bulk of the tert-butyl group.

The "Conformational Lock" Advantage: Unlike flexible pyrrolidines, the massive tert-butyl group at C4 acts as a conformational anchor, locking the pyrrolidine ring into a specific pucker to keep the tert-butyl group pseudo-equatorial.

• Trans-isomer: The C3-amine and C4-tert-butyl group are roughly anti-periplanar (both pseudo-equatorial). This isomer generally exposes the amine more to the solvent but minimizes internal steric strain.

• Cis-isomer: The amine is forced into a pseudo-axial position. This creates a distinct difference in the molecular footprint and interaction with the silica stationary phase.

Critical Constraint: This molecule is UV-inactive . You cannot rely on standard UV detection (254 nm) unless you derivatize it.

Strategic Decision Matrix

Before starting, determine your workflow based on your purity requirements and available detection methods.

Figure 1: Decision matrix for selecting the optimal purification pathway based on purity needs.

Method A: Direct Separation (Free Amine)

Best for: Rapid purification when minor loss due to tailing is acceptable.

The Challenge: "Streaking"

Free amines interact strongly with the acidic silanol groups (

) on the silica surface via hydrogen bonding and acid-base chemistry. This causes peak broadening (tailing) and co-elution of diastereomers.

The Solution: Silanol Suppression

You must saturate the silica surface with a volatile base that competes with your amine.

Protocol A: The "Ammoniated DCM" System

Stationary Phase: Standard Silica Gel (40–63 µm).

• Eluent Preparation:

  • Base: Ammonium Hydroxide (

    , 28-30% aq).

  • Solvent: Dichloromethane (DCM) and Methanol (MeOH).[1]

  • Formula: DCM : MeOH :

    (90 : 9 : 1).

  • Note: Shake the mixture vigorously in a separatory funnel. The small amount of water from the ammonia helps deactivate the silica.[2]

• Column Pre-treatment (Crucial):

  • Flush the column with 2 Column Volumes (CV) of the eluent before loading the sample. This ensures the column is basic (pH ~9-10) throughout.

• Visualization (Stain Required):

  • Since the molecule is UV-inactive, use Ninhydrin Stain .

  • Recipe: 1.5g Ninhydrin + 3mL Acetic Acid + 100mL n-Butanol.

  • Action: Dip TLC plate, heat with heat gun until spots turn purple/red.

Parameter	Recommendation
Loading	Liquid load in minimal DCM. Avoid MeOH in loading if possible (broadens bands).
Flow Rate	Slower than usual (e.g., 15-20 mL/min for a 12g column) to allow equilibration.
Fraction Size	Small fractions (1/3 test tube). The diastereomers may elute close together.

Method B: Derivatization (Boc-Protection)

Best for: High-value samples requiring >98% diastereomeric excess (de).

The Logic

Protecting the amine with a tert-butyloxycarbonyl (Boc) group removes the basicity (preventing streaking) and increases the lipophilicity. The resulting carbamate is much easier to separate using standard non-polar solvents.

Protocol B: Protection-Separation-Deprotection

Step 1: Protection

• React crude amine with

  (1.1 equiv) and (1.5 equiv) in DCM.

• Result: Two diastereomeric carbamates (N-Boc-cis and N-Boc-trans).

Step 2: Chromatography

• Eluent: Hexane / Ethyl Acetate (Gradient: 0% to 30% EtOAc).

• Visualization: Ninhydrin will not work well on Boc-amines without vigorous heating.

  • Alternative:Iodine Chamber (yellow/brown spots) or KMnO4 (if no other oxidizable groups present).

  • Better: If you use Cbz-Cl instead of Boc, the phenyl ring provides strong UV absorption at 254 nm.

Step 3: Deprotection

• Treat separated fractions with TFA/DCM (1:1) or HCl/Dioxane to recover the free amine.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Spots are streaking/tailing on TLC	Acidic silanols are binding the amine.	Add 1% Triethylamine (TEA) or 1% to your TLC developing chamber.
No spots visible on TLC	Compound is UV inactive and volatile.	Do not leave the plate in the fume hood too long before staining. Use Ninhydrin immediately and heat.
Poor Resolution (Overlap)	Column overloaded or isomers are too similar.	Switch to Method B (Boc) . The bulky Boc group amplifies the steric difference between cis and trans isomers.
Compound stuck at baseline	Solvent too non-polar.	Increase Methanol content. If using >10% MeOH, switch to DCM/MeOH/NH3 system to prevent silica dissolution.

Frequently Asked Questions (FAQ)

Q: Can I use Triethylamine (TEA) instead of Ammonia for Method A? A: Yes. A common system is Hexane/Ethyl Acetate/TEA (e.g., 50:45:5). However, TEA is harder to remove from the purified fractions (high boiling point) compared to Ammonia, which evaporates. If you use TEA, you may need an extended high-vacuum drying step.

Q: Which diastereomer elutes first? A: While it must be determined empirically, in many 1,2-substituted cycloalkanes, the isomer capable of intramolecular hydrogen bonding (often cis) is less polar and elutes first. However, for 4-tert-butylpyrrolidin-3-amine, the trans isomer (diequatorial) is often more accessible to the silica surface. Always run a 2D-TLC or NMR on early vs. late fractions to confirm.

Q: Why not use Alumina instead of Silica? A: Basic Alumina is an excellent alternative as it does not require amine modifiers. If you have access to Basic Alumina (Activity III), use it with a DCM/MeOH gradient. It eliminates the streaking issue entirely.

References

• Amine Chromatography Basics

  • BenchChem Tech Support.[3] "Troubleshooting Streaking of Amines on Silica Gel Columns." Accessed 2024.

  • (General reference for amine modifiers).

• Visualization Techniques

  • Reach Devices. "TLC Stains: Ninhydrin and Permanganate Protocols."[4][5]

• Boc-Protection Strategy

  • Master Organic Chemistry. "Protecting Groups for Amines: Carbamates (Boc, Cbz)."[6]

• Silica Acidity & Modifiers

  • Biotage Application Notes. "Purifying Ionizable Organic Amine Compounds."

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. depts.washington.edu [depts.washington.edu]
• 5. TLC stains [reachdevices.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Resolving Cis/Trans Isomer Mixtures in Substituted Pyrrolidine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot the isolation and resolution of cis and trans diastereomers in substituted pyrrolidine synthesis.

Substituted pyrrolidines are ubiquitous pharmacophores. However, synthetic routes—such as Yb(OTf)₃-catalyzed three-component cycloadditions[1]—frequently yield a thermodynamic or kinetic mixture of cis and trans isomers. Resolving these mixtures requires a mechanistic understanding of the molecule's conformational dynamics, basicity, and steric environment.

Part 1: Diagnostic FAQs (Understanding the Mixture)

Q1: Why does my cycloaddition or reduction reaction consistently yield a cis/trans mixture instead of a single diastereomer? A: Pyrrolidine rings are highly flexible and undergo rapid envelope-to-twist conformational interconversions. During ring-closing events (e.g., 1,3-dipolar cycloadditions or reductive aminations), the energy difference between the transition states leading to the cis and trans isomers is often minimal (< 2 kcal/mol). Unless a bulky chiral auxiliary or a highly rigid transition state (like a metal-coordinated palladacycle) is employed, kinetic control will inevitably yield a mixture.

Q2: I cannot resolve the cis and trans isomers by standard silica gel chromatography. Why? A: Free pyrrolidines are highly polar and basic. They interact strongly with the acidic silanol groups on silica gel, leading to severe peak tailing that smears the subtle polarity differences between the cis and trans geometries. To resolve them chromatographically, you must either suppress the amine's basicity via derivatization (e.g., Boc/Cbz protection) or use specialized basic modifiers in your mobile phase.

Q3: How can I reliably quantify the cis:trans ratio in my crude mixture before attempting separation? A: Standard 1D ¹H-NMR is your first line of defense. Look at the coupling constants (

) of the ring protons; cis-protons typically exhibit larger values (7–9 Hz) compared to trans-protons (2–5 Hz) due to the dihedral angles. For complex mixtures, Ion Mobility Spectrometry-Mass Spectrometry (TWIMS-MS) via alkali metal ion cationization (e.g., Li⁺, Na⁺) has proven highly effective. The metal-cationized trans-isomers form linear salt-bridge structures, while cis-isomers adopt compact, charge-solvated structures, allowing for baseline drift-time separation[2].

Part 2: Troubleshooting Workflows & Protocols

Depending on your target isomer and the specific substitution pattern of your pyrrolidine, select the appropriate workflow below.

Workflow A: Base-Catalyzed Thermodynamic Epimerization

Best for: Converting a mixture into a pure trans-isomer when a stereocenter is adjacent to an electron-withdrawing group (e.g., ester, ketone, or aryl group).

If your target is the thermodynamically more stable trans-isomer, chromatographic separation is a waste of time and yield. Instead, you can epimerize the cis-isomer into the trans-isomer using a strong, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)[3]. The base deprotonates the

-proton, forming a planar enolate intermediate. Reprotonation occurs from the less sterically hindered face, driving the equilibrium toward the trans-configuration.

Step-by-Step Protocol:

• Preparation: Dissolve the crude cis/trans pyrrolidine mixture (1.0 eq) in anhydrous toluene or THF (0.1 M concentration) under an inert argon atmosphere.

• Base Addition: Add DBU (1.5 to 2.0 eq) dropwise at room temperature.

• Equilibration: Heat the reaction to 60–80 °C. Causality note: Heating provides the activation energy required to overcome the enolization barrier.

• Monitoring (Self-Validation): After 4 hours, pull a 0.1 mL aliquot, quench with saturated NH₄Cl, extract with EtOAc, and evaporate. Check the ¹H-NMR of the crude aliquot. The disappearance of the cis-isomer diagnostic peaks confirms completion.

• Quench & Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl to neutralize the DBU, and extract 3x with ethyl acetate. Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield the enriched trans-pyrrolidine.

Workflow B: Derivatization and Chromatographic Resolution

Best for: Isolating both cis and trans isomers for structure-activity relationship (SAR) testing.

When both isomers are needed, derivatization is mandatory. Converting the secondary amine to a tert-butyloxycarbonyl (Boc) carbamate eliminates the basicity of the nitrogen, prevents silica tailing, and locks the pyrrolidine ring into a more rigid conformation, amplifying the steric differences between the diastereomers.

Step-by-Step Protocol:

• Protection: Dissolve the pyrrolidine mixture (1.0 eq) in dichloromethane (DCM). Add triethylamine (Et₃N, 2.0 eq) and cool to 0 °C.

• Reagent Addition: Slowly add Boc-anhydride (Boc₂O, 1.2 eq). Stir for 12 hours, allowing it to warm to room temperature.

• Workup: Wash the DCM layer with 1M HCl, saturated NaHCO₃, and brine. Dry and concentrate.

• Separation: Subject the crude N-Boc mixture to Preparative High-Performance Liquid Chromatography (Prep-HPLC) or Supercritical Fluid Chromatography (SFC) using a chiral or achiral stationary phase (e.g., Chiralpak AD-H or standard Silica).

• Deprotection: Treat the separated pure isomers with 4M HCl in dioxane for 2 hours to quantitatively cleave the Boc group, yielding the pure cis and trans hydrochloride salts.

Part 3: Data Presentation & Visualization

To assist in choosing the correct resolution strategy, consult the comparative data table below.

Table 1: Comparison of Pyrrolidine Resolution Strategies

Resolution Strategy	Ideal Use Case	Yield of Target	Time Required	Scalability	Key Limitation
Thermodynamic Epimerization	Accessing the trans-isomer exclusively.	High (>85%)	6–12 Hours	Excellent (kg scale)	Destroys the cis-isomer; requires an acidic -proton.
Boc-Derivatization + SFC/HPLC	SAR profiling; both isomers needed.	Medium (40-45% each)	24–48 Hours	Poor to Moderate	High solvent consumption; requires expensive prep-chromatography.
Diastereomeric Salt Crystallization	Large-scale manufacturing of one isomer.	Medium (30-40%)	3–5 Days	Excellent (kg scale)	Highly empirical; requires screening multiple chiral acids (e.g., tartaric).

Decision Tree for Resolving Pyrrolidine Mixtures

Decision workflow for isolating cis and trans pyrrolidine diastereomers.

References

• Carson, C. A., & Kerr, M. A. (2005). Diastereoselective synthesis of pyrrolidines via the Yb(OTf)3 catalyzed three-component reaction of aldehydes, amines, and 1,1-cyclopropanediesters. The Journal of Organic Chemistry, 70(20), 8242-8244.
• Hofmann, J., et al. (2015).
• Jain, P., et al. (2018). Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups. Organic Letters.

Sources

• 1. Diastereoselective synthesis of pyrrolidines via the Yb(OTf)3 catalyzed three-component reaction of aldehydes, amines, and 1,1-cyclopropanediesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

improving enantiomeric excess (ee) in asymmetric pyrrolidine functionalization

Technical Support Center: Asymmetric Pyrrolidine Functionalization

Status: ● Online Operator: Dr. A. Vance, Senior Application Scientist Ticket ID: PYR-ASYM-OPT-001 Subject: Troubleshooting & Optimizing Enantiomeric Excess (ee)

Welcome to the Technical Support Center

You have reached the Tier 3 Support Desk for Asymmetric Synthesis. I understand you are seeing suboptimal enantioselectivity in your pyrrolidine functionalization workflows. Whether you are utilizing organocatalytic cascades (e.g., Jorgensen-Hayashi, Proline) or metal-catalyzed 1,3-dipolar cycloadditions , low ee is rarely a random event—it is a symptom of a specific mechanistic failure.

Below is a non-linear troubleshooting guide designed to isolate the root cause of your stereochemical erosion.

Module 1: The Organocatalysis Desk (Enamine/Iminium Activation)

Context: You are likely using chiral secondary amines (Proline derivatives, Imidazolidinones) to functionalize aldehydes or ketones.

Q: My conversion is good, but ee drops significantly as the reaction scales. Why?

A: You are likely battling the "Parasitic Background Reaction."

In organocatalysis, the uncatalyzed reaction (which produces racemic product) competes with the catalyzed cycle. As you scale up, mixing efficiency often drops, creating local "hotspots" where the catalyst concentration is low relative to the substrate, allowing the background reaction to take over.

The Fix:

• Run a "Blank" Control: Stir your substrates without the catalyst under identical conditions. If you see >5% conversion within your standard reaction time, your background reaction is too fast.

• Dilution: Lower the global concentration (e.g., from 0.5 M to 0.1 M). Asymmetric organocatalytic rates often depend on higher-order kinetics compared to the background reaction; dilution suppresses the background more than the catalytic cycle.

• Temperature Drop: Lower the temperature to -20°C or -78°C. The activation energy (

  ) for the catalyzed pathway is usually lower than the uncatalyzed one; cooling widens the rate gap in favor of the enantioselective pathway.

Q: Does water content actually matter? I see conflicting reports.

A: Yes, but it is non-linear. You need to be in the "Goldilocks Zone."

Water plays a dual role. In Proline-catalyzed aldol/Michael reactions, a small amount of water helps proton transfer and product release (hydrolysis of the iminium/enamine intermediate). However, excess water disrupts the tight hydrogen-bonding network required for stereocontrol.

The Protocol:

• Strictly Anhydrous: If using silyl-protected catalysts (Jorgensen-Hayashi).

• Controlled Wetness: If using Proline. Screen water additives at 0, 2, and 5 equivalents relative to the catalyst.

• The "On-Water" Effect: For hydrophobic substrates, switching to brine (saturated NaCl) can force hydrophobic aggregation of the catalyst and substrate, creating a highly ordered "reaction pocket" that boosts ee [1].

Visualization: The Organocatalytic Stereocontrol Cycle

Figure 1: The delicate balance of the organocatalytic cycle. Note that water is required for turnover (green) but destructive if introduced early (red).

Module 2: The Metal-Catalysis Desk (1,3-Dipolar Cycloaddition)

Context: You are synthesizing pyrrolidines via azomethine ylides using Ag(I) or Cu(I) salts with chiral phosphines (e.g., Fesulphos, Segphos, BINAP).

Q: I switched to a new batch of ligand and my ee dropped from 94% to 70%. The NMR looks pure.

A: Check for "Non-Linear Effects" (NLE) caused by Ligand:Metal stoichiometry.

In metal-catalyzed [3+2] cycloadditions, the active species is often a monomeric Metal-Ligand complex (ML). However, if you have a slight excess of metal (M) or ligand (L), they can form inactive or non-selective aggregates (

, ).

The "Cliff Edge" Phenomenon: Research has shown that a ratio deviation as small as 1.1:1 (Ligand:Metal) can cause a drastic drop in ee due to the formation of catalytically active but less selective species [2].

Troubleshooting Steps:

• Titrate your Catalyst: Do not rely on weight. Prepare stock solutions of Metal and Ligand.

• Scan the Ratio: Run reactions at L:M ratios of 0.9:1, 1.0:1, and 1.1:1 . If the ee fluctuates wildly, your system exhibits a strong NLE. You must control stoichiometry precisely.

Q: How do I choose the right base?

A: The base must match the pKa of the azomethine ylide precursor and the steric pocket of the ligand.

• Ag(I) Systems: Standard bases are

  or DIPEA. If ee is low, the base might be coordinating to the silver, displacing your chiral ligand. Switch to a non-coordinating base like TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) or use Ag2CO3 as an internal base source.

• Cu(I) Systems: Often require stronger bases. If conversion is slow, the background reaction (racemic) becomes competitive.

Visualization: The Azomethine Ylide Decision Tree

Figure 2: Diagnostic workflow for restoring enantioselectivity in Silver/Copper catalyzed cycloadditions.

Module 3: Standardized Optimization Protocol

Protocol ID: SOP-PYR-32-OPT Application: Optimization of Ag(I)-Catalyzed Azomethine Ylide Cycloaddition.

1. Reagent Preparation (The "Stock Solution" Rule)

• Never weigh <5 mg of catalyst or ligand directly into the reaction vial. The error margin (>10%) will ruin your L:M ratio.

• Step A: Dissolve Ligand (e.g., (R)-Fesulphos) in DCM to create a 0.05 M stock.

• Step B: Dissolve Metal Salt (e.g., AgOAc) in DCM to create a 0.05 M stock.

2. The Catalyst Pre-Complexation (Critical Step)

• Mix the calculated volumes of Ligand and Metal stock solutions in the reaction vial.

• Stir for 30 minutes at Room Temperature before adding substrates. This ensures the thermodynamic equilibrium of the chiral complex is reached.

• Why? Adding reagents immediately can trap the metal in a "kinetic" non-selective state.

3. Sequential Addition

• Add Solvent (e.g., THF or Toluene).

• Add Base (if external).

• Add Dipolarophile (alkene).

• Add Imine (dipole precursor) last.

  • Note: Slow addition of the Imine (via syringe pump over 2 hours) effectively keeps the concentration low, suppressing the background reaction and homodimerization.

4. Data Analysis Matrix

Symptom	Probable Cause	Corrective Action
High Yield, 0% ee	Racemic Background Reaction	Lower Temp (-20°C); Add bulky protecting group to Imine N.
Low Yield, High ee	Catalyst Deactivation	Purify solvent (remove /water); Check Imine purity.
Variable ee (Random)	Heterogeneous Catalyst/Stirring	Ensure rapid stirring; Switch to soluble counter-ion (e.g., AgOTf vs AgOAc).
High ee (Exo), Low ee (Endo)	Mismatched Ligand Quadrants	The ligand stereoelectronics only block one face effectively. Switch ligand class (e.g., from P,P-ligand to P,N-ligand).

References

• Review on Organocatalysis in Water: Mase, N., & Barbas, C. F., III. (2010). Organocatalysis in Water. Organic & Biomolecular Chemistry. [Link]

• Non-Linear Effects in 1,3-Dipolar Cycloadditions: Adrio, J., & Carretero, J. C. (2019). Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications. [Link]

• General Review of Pyrrolidine Synthesis: Najera, C., & Sansano, J. M. (2007). Catalytic Asymmetric Synthesis of Pyrrolidines. Angewandte Chemie International Edition. [Link]

• Ag(I) Catalyzed Cycloaddition Protocol: Grigg, R., et al. (1992). X=Y-ZH Systems as potential 1,3-dipoles.[1] Tetrahedron. [Link]

For further assistance, please submit your HPLC traces (chiral stationary phase) and specific reaction conditions to the support portal.

Sources

• 1. repositorio.uam.es [repositorio.uam.es]

Technical Support Center: Purification of Oily Pyrrolidine Amine Intermediates

Introduction

Pyrrolidine intermediates are foundational to modern drug discovery, prized for their ability to enhance aqueous solubility and provide critical hydrogen-bonding interactions within target binding pockets[1]. However, their high basicity (typical pKa ~11) and conformational flexibility often render the freebase forms as stubborn, highly polar oils. These physical properties make purification notoriously difficult, leading to severe streaking on silica gel, co-elution with impurities, and "oiling out" during attempted crystallizations.

This technical support guide provides researchers with field-proven, causality-driven protocols to isolate high-purity pyrrolidine intermediates.

Diagnostic Workflow

Caption: Diagnostic workflow for selecting the optimal purification strategy for oily pyrrolidine amines.

Core Methodologies & Protocols

Protocol 1: Causality-Driven Acid-Base Extraction

The Causality: Acid-base extraction exploits the drastic solubility differential between a neutral organic molecule and its ionized salt. By treating the crude mixture with an aqueous acid, the basic pyrrolidine nitrogen is protonated to form a water-soluble ammonium salt, partitioning it into the aqueous layer while neutral and acidic impurities remain in the organic phase[2],[3].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude oily pyrrolidine in a non-polar, water-immiscible solvent (e.g., diethyl ether or dichloromethane)[4].

• Acidic Extraction: Transfer to a separatory funnel and extract with 1.0 M aqueous HCl (3 × 1/3 volume of the organic layer). Self-Validation: Check the pH of the combined aqueous extracts; it must be < 2 to ensure complete protonation.

• Organic Wash: Wash the combined acidic aqueous layers with fresh organic solvent to remove trapped neutral impurities.

• Basification: Cool the aqueous layer in an ice bath (neutralization is highly exothermic). Cautiously add 6.0 M NaOH dropwise until the pH is > 10. The pyrrolidine will deprotonate back to its freebase oil, often appearing as a cloudy emulsion.

• Recovery: Extract the basified aqueous layer with fresh organic solvent (3 × volumes). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the enriched pyrrolidine oil.

Protocol 2: Salt Formation & Crystallization

The Causality: Freebase pyrrolidines often lack the planar rigidity required to form stable crystal lattices at room temperature, resulting in oils. Converting the amine to a salt (e.g., hydrochloride, oxalate, or tartrate) introduces strong ionic bonds and extensive hydrogen-bonding networks. This drastically increases the lattice energy, forcing the oil to precipitate as a crystalline solid[5],[6].

Step-by-Step Methodology:

• Solvent Selection: Dissolve the freebase pyrrolidine oil in a minimal amount of dry solvent (e.g., isopropanol, diethyl ether, or ethyl acetate)[5].

• Acid Addition: Slowly add 1.05 equivalents of the chosen acid (e.g., anhydrous HCl in dioxane, or a saturated solution of oxalic acid in ethanol) while stirring vigorously.

• Crystallization Induction: If an oil separates instead of crystals ("oiling out"), gently heat the mixture until homogeneous, then allow it to cool slowly to room temperature. Scratch the inside of the flask with a glass rod to provide nucleation sites.

• Isolation: Filter the resulting crystals via vacuum filtration, wash with cold solvent, and dry under high vacuum.

Protocol 3: Amine-Deactivated Silica Gel Chromatography

The Causality: Standard silica gel possesses Brønsted acidic silanol groups (Si-OH). When a basic pyrrolidine is loaded, it protonates and binds via strong ionic interactions, leading to severe peak tailing, streaking, and irreversible adsorption[7],[8]. Adding a competing basic modifier like Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH) neutralizes these silanols, allowing the pyrrolidine to elute based on standard adsorption kinetics[9],[7].

Step-by-Step Methodology:

• Eluent Preparation: Prepare the mobile phase (e.g., Hexane/Ethyl Acetate or DCM/MeOH) and add 1-2% (v/v) TEA or concentrated NH₄OH[7].

• Column Deactivation: Slurry pack the silica gel using the base-modified eluent. Pass at least 2-3 column volumes of the modified eluent through the column to fully equilibrate and deactivate the silica surface[7].

• Loading: Dissolve the oily pyrrolidine in a minimum volume of the initial eluent and load it onto the column.

• Elution: Run the column normally. Self-Validation: TLC plates used to monitor fractions must also be pre-treated with TEA vapor or run in the modified eluent to accurately reflect the column separation[10].

Troubleshooting FAQs

Q1: My pyrrolidine intermediate is streaking across all my TLC plates and column fractions, even with a polar solvent. How do I fix this? A1: The streaking is caused by the basic amine interacting with the acidic silanol groups on the silica gel[7]. To resolve this, you must "deactivate" the silica. Pre-treat your column by running 1-2% Triethylamine (TEA) in your mobile phase[10]. The TEA will competitively bind to the acidic sites, resulting in sharp, well-defined peaks for your pyrrolidine[7]. Alternatively, consider using amine-bonded silica, which eliminates the need for basic additives entirely[11].

Q2: I attempted to form the hydrochloride salt of my pyrrolidine, but it just formed a dense, insoluble syrup at the bottom of the flask. Why did it "oil out"? A2: "Oiling out" occurs when the melting point of the newly formed salt is lower than the boiling point of the solvent, or when the solution becomes supersaturated too quickly, causing phase separation rather than crystallization[5]. To troubleshoot:

• Re-dissolve the syrup by heating the mixture and adding a small amount of a more polar co-solvent (like methanol).

• Allow the solution to cool very slowly.

• Add a seed crystal if available. If not, try a different counterion; oxalate or tartrate salts often form highly crystalline solids with pyrrolidines when hydrochlorides fail.

Q3: I loaded 5 grams of my crude pyrrolidine onto a standard silica column, but only recovered 1 gram. Where did it go? A3: Basic amines can irreversibly adsorb to standard silica gel if the column is not properly deactivated[8]. To recover the trapped amine, flush the column with a highly polar, basic solvent system, such as 10% Methanol in Dichloromethane containing 5% concentrated Ammonium Hydroxide. Moving forward, always use base-modified eluents or switch to reversed-phase chromatography for highly polar amines[8].

Quantitative Data: Comparison of Purification Methods

Purification Method	Typical Yield	Typical Purity	Scalability	Best Used For
Acid-Base Extraction	90 - 98%	> 90%	Excellent (kg scale)	Initial bulk purification; removing neutral/acidic impurities[5].
Salt Formation	75 - 90%	> 99%	Excellent (kg scale)	Converting oils to stable solids; final polishing[5].
Modified Silica Chromatography	60 - 85%	> 95%	Moderate (g scale)	Separating structurally similar basic impurities[7].
Reversed-Phase HPLC	50 - 80%	> 99.5%	Low (mg to g scale)	Isolating specific enantiomers or highly polar analogs[8].

References

• Successful Flash Chromatography - King Group . wfu.edu. 9

• Supporting Information for: - Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids . rsc.org. 10

• Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns . benchchem.com. 7

• Technical Support Center: Purification of Secondary Alkyl Amines . benchchem.com. 5

• Application Notes and Protocols: Purification of N-cyclohexylthiolan-3-amine by Column Chromatography . benchchem.com. 8

• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography . teledyneisco.com. 11

• Acid/Base Extraction in Organic Chemistry . scribd.com. 2

• Acid-Base Extraction | Purpose, Theory & Applications . study.com. 3

• Acid-base extraction . bionity.com. 4

• Pyrrolidine hydrochloride | 25150-61-2 . benchchem.com. 6

• Pyrrolidine Derivatives in Drug Discovery . pharmablock.com. 1

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. scribd.com [scribd.com]
• 3. study.com [study.com]
• 4. Acid-base_extraction [bionity.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pyrrolidine hydrochloride | 25150-61-2 | Benchchem [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 10. rsc.org [rsc.org]
• 11. teledyneisco.com [teledyneisco.com]

Technical Support Center: Solubility Enhancement for Lipophilic Benzyl-Pyrrolidine Amines

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with lipophilic benzyl-pyrrolidine amines. The inherent chemical nature of this scaffold—a basic pyrrolidine nitrogen combined with a lipophilic benzyl group—presents a classic solubility-permeability trade-off.[1][2][3] The pyrrolidine nitrogen provides a handle for pH-dependent solubility and salt formation, while the overall lipophilicity often leads to poor aqueous solubility, complicating in-vitro assays and hindering in-vivo bioavailability.[4][5]

This document provides a structured approach to systematically diagnose and resolve these solubility issues through a series of frequently asked questions, a detailed troubleshooting guide, and validated experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why are benzyl-pyrrolidine amines often poorly soluble in aqueous media? A1: The solubility of these compounds is governed by a balance of two key structural features. The pyrrolidine ring contains a secondary or tertiary amine, which is a basic functional group.[6] This group can be protonated at acidic pH, forming a more water-soluble cationic species. However, the benzyl group is a large, non-polar, lipophilic moiety that strongly favors partitioning into non-aqueous environments, thereby reducing water solubility. The interplay between the basicity (pKa) of the amine and the lipophilicity (logP) of the entire molecule dictates its overall solubility profile.[1][3]

Q2: What are the primary strategies for enhancing the solubility of these basic compounds? A2: The most common and effective strategies leverage the basic amine group or address the compound's lipophilicity directly. These can be broadly categorized as:

• Chemical Modifications: Primarily salt formation, which converts the neutral base into a more soluble ionic salt.[7][8][9]

• Formulation-Based Approaches:

  • pH Adjustment: Lowering the pH of the aqueous medium to protonate the amine, thereby increasing solubility.[4][10]

  • Co-solvency: Using a mixture of water and a water-miscible organic solvent (e.g., ethanol, propylene glycol) to increase the solvent's capacity to dissolve lipophilic compounds.[11][12][13]

  • Complexation: Using host molecules like cyclodextrins to encapsulate the lipophilic benzyl group, presenting a hydrophilic exterior to the aqueous solvent.[14][15][16]

  • Lipid-Based Formulations: Incorporating the compound into lipid-based systems such as self-emulsifying drug delivery systems (SEDDS), which form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.[17][18][19][20]

Q3: How do I decide which solubility enhancement strategy to try first? A3: The choice depends on the development stage and the intended application. For early-stage in vitro screening, pH adjustment and co-solvency are often the quickest methods. For in vivo studies and formulation development, salt formation and lipid-based systems are generally preferred for achieving higher bioavailability.[4][21] The following decision tree provides a logical starting point.

Caption: Initial strategy selection for solubility enhancement.

Troubleshooting Guide

Problem Encountered	Potential Cause	Recommended Action & Scientific Rationale
Compound precipitates when diluting a concentrated DMSO stock into aqueous buffer.	The compound's kinetic solubility has been exceeded. DMSO is a powerful aprotic solvent, but upon high dilution into water, its co-solvent effect diminishes, and the drug crashes out if its thermodynamic aqueous solubility is low.	1. Decrease Stock Concentration: Lower the concentration in your DMSO stock to reduce the degree of supersaturation upon dilution. 2. Change Dilution Method: Add the stock solution to the buffer dropwise while vortexing vigorously to improve mixing and slow down precipitation. 3. Use a Different Co-solvent: Test other water-miscible solvents like ethanol, PEG 400, or propylene glycol, which may provide better stability in the final mixture.[11][12] 4. Add a Surfactant: Include a low concentration of a non-ionic surfactant (e.g., Tween® 80, Cremophor® EL) in your aqueous buffer to help form micelles that can solubilize the lipophilic compound.[10][22]
Salt formation attempt resulted in an oil, a non-crystalline solid, or no precipitation.	1. Poor pKa Match: The pKa difference between the benzyl-pyrrolidine amine (base) and the counter-ion (acid) is insufficient (a ΔpKa > 3 is generally recommended for stable salt formation).[23] 2. Solvent Choice: The chosen solvent system may be too good at solubilizing both the free base and the salt, preventing crystallization.	1. Verify pKa: If not known, predict the pKa of your compound using software (e.g., ACD/Labs, ChemAxon). Select a range of acidic counter-ions with pKa values at least 3 units lower than your compound's pKa. 2. Expand Counter-ion Screen: Use a variety of pharmaceutically acceptable acids (e.g., HCl, HBr, mesylate, tosylate, succinate, tartrate).[23] 3. Vary Crystallization Solvent: Experiment with different solvent/anti-solvent systems. A common approach is to dissolve the base in a solvent like ethanol or acetone and add the acid, followed by the slow addition of an anti-solvent like MTBE or heptane to induce crystallization.
The formed salt has poor stability and converts back to the free base upon storage or in solution.	1. Hygroscopicity: The salt form may be highly hygroscopic, absorbing atmospheric moisture which can facilitate disproportionation back to the less soluble free base. 2. Common Ion Effect/pH Shift: In unbuffered solutions or in the presence of other ions, the equilibrium can shift, leading to the precipitation of the free base.[7]	1. Characterize the Salt: Use techniques like Powder X-ray Diffraction (PXRD) to confirm crystallinity and Differential Scanning Calorimetry (DSC) to check for stability. Store the salt under controlled humidity conditions. 2. Test Solubility in Buffered Media: Determine the salt's solubility in buffers relevant to your application (e.g., pH 6.8 phosphate buffer). The solubility of a basic salt is pH-dependent and will decrease as the pH increases towards its pKa.[8]
Cyclodextrin complexation shows only a minor increase in solubility.	1. Size Mismatch: The cavity of the cyclodextrin (CD) may be too small or too large to effectively encapsulate the lipophilic portion of your molecule.[16] 2. Insufficient Complexation: The binding constant (K) of the drug-CD complex is low, meaning a high concentration of CD is needed to shift the equilibrium towards complex formation.	1. Screen Different Cyclodextrins: Test α-CD, β-CD, and γ-CD, as well as more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD).[14] The benzyl group often fits well within the β-CD cavity. 2. Confirm Complex Formation: Use analytical techniques like 1H NMR spectroscopy (to observe chemical shifts of guest protons upon encapsulation) or phase-solubility diagrams to determine the binding stoichiometry and constant.[24] 3. Optimize Preparation Method: Try different methods like kneading, co-precipitation, or freeze-drying to prepare the solid drug-CD complex, which can improve dissolution.

Experimental Protocols

Protocol 1: Salt Screening Workflow

This protocol outlines a systematic approach to identify a stable, crystalline salt form with enhanced aqueous solubility.

Caption: Workflow for a typical salt screening experiment.

Step-by-Step Methodology:

• Preparation: Dissolve a precise amount of the benzyl-pyrrolidine amine (e.g., 100 mg) in a minimal volume of a suitable solvent (e.g., 1-2 mL of ethanol, acetone, or isopropanol).

• Counter-ion Addition: In parallel, prepare solutions of various acidic counter-ions (e.g., HCl, HBr, methanesulfonic acid, tartaric acid) in the same solvent. Add 1.0 to 1.1 molar equivalents of the acid solution to the amine solution.

• Crystallization: Stir the mixture at room temperature. If no precipitate forms after 1-2 hours, store the vial at 4°C overnight. If still no solid forms, attempt to induce precipitation by slow addition of an anti-solvent (e.g., MTBE, heptane) or by slow evaporation of the solvent.

• Isolation and Characterization: Isolate any resulting solid by vacuum filtration and wash with a small amount of the anti-solvent. Dry the solid under vacuum.

• Analysis:

  • Confirm Salt Formation: Use ¹H NMR to confirm the salt stoichiometry (typically 1:1).

  • Assess Crystallinity: Analyze the solid by Powder X-ray Diffraction (PXRD). A sharp, defined pattern indicates a crystalline solid, which is generally preferred for stability.

  • Determine Solubility: Measure the equilibrium solubility of the crystalline salt in water and relevant buffers (e.g., pH 6.8 phosphate buffer) and compare it to the free base.

Protocol 2: Phase-Solubility Study with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol is used to determine if cyclodextrin complexation enhances solubility and to quantify the binding.

Step-by-Step Methodology:

• Prepare HP-β-CD Solutions: Prepare a series of aqueous solutions of HP-β-CD at different concentrations (e.g., 0, 10, 20, 40, 60, 80, 100 mM) in your desired buffer (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: Add an excess amount of the benzyl-pyrrolidine amine compound to each HP-β-CD solution in separate vials. Ensure enough solid is present so that some remains undissolved at equilibrium.

• Incubation: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Preparation: After incubation, allow the vials to stand so that the excess solid settles. Carefully withdraw an aliquot from the supernatant of each vial and filter it through a 0.22 µm syringe filter (ensure the filter does not bind your compound).

• Quantification: Dilute the filtered samples appropriately and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the concentration of the dissolved compound (Y-axis) against the concentration of HP-β-CD (X-axis).

  • A linear plot (Type A) indicates the formation of a 1:1 soluble complex. The slope can be used to calculate the stability constant (Kc). An increase in the y-intercept compared to the solubility at 0 mM CD indicates enhanced solubility.

  • A non-linear plot may suggest a different stoichiometry or self-association of the complex.

Comparative Summary of Strategies

Strategy	Mechanism of Action	Typical Fold Increase	Pros	Cons
pH Adjustment	Protonation of the basic amine to form a more polar, soluble cation.	10 - 1,000x	Simple, inexpensive, effective for basic compounds.	Only works if the application can tolerate low pH; risk of precipitation if pH increases.[4]
Salt Formation	Converts a neutral molecule into an ionic salt with different crystal lattice energy and solvation properties.[7][25]	10 - 10,000x	Significant solubility increase; can improve stability and manufacturability.	Not all compounds form stable crystalline salts; salts can be hygroscopic; risk of disproportionation.[7][23]
Co-solvency	Reduces the polarity of the aqueous solvent, making it more favorable for dissolving lipophilic solutes.[11][26]	2 - 500x	Easy to implement for in vitro studies; predictable behavior for some systems.	Potential for in vivo toxicity; risk of precipitation upon dilution; can affect assay performance.[12][27]
Cyclodextrin Complexation	Encapsulation of the lipophilic part of the drug within the CD's hydrophobic cavity, presenting a hydrophilic exterior.[14][16]	5 - 2,000x	High solubilization potential; can improve stability; low toxicity (especially HP-β-CD).	Limited by the stoichiometry of the complex; parenteral dose may be limited by CD toxicity; can be expensive.[14][28]
Lipid-Based Formulations	The drug is dissolved in a mixture of oils and surfactants, which disperses in aqueous media to form micelles or emulsions that carry the drug.[17][19][29]	10 - >10,000x	Excellent for oral bioavailability enhancement by improving solubilization and potentially utilizing lymphatic uptake.[18][20]	Complex formulations to develop and characterize; potential for GI side effects with high surfactant load.[30]

References

• Hauss, D.J. (2007). Oral Lipid-Based Formulations: Enhancing the Bioavailability of Poorly Water-Soluble Drugs. Informa Healthcare. [Link]

• Serajuddin, A.T.M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Also available at: Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Porter, C.J.H., Pouton, C.W., Cuine, J.F., & Charman, W.N. (2008). Lipids and lipid-based formulations: optimizing the oral delivery of lipophilic drugs. Nature Reviews Drug Discovery, 7(8), 619-637. [Link]

• Kadu, P.J., Kushare, S.S., Thacker, D.D., & Gannaje, S.V. (2014). Optimizing oral drug delivery using lipid based formulations. International Journal of Pharmaceutical Sciences Review and Research, 27(1), 6-12. [Link]

• Symmetric. (2024). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. [Link]

• Gómez-Mascaraque, L.G., et al. (2023). Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development. Molecules, 28(23), 7890. [Link]

• Gregoriadis, G. (1995). Cyclodextrin Inclusion Complexes in Drug Delivery: A Role for Liposomes. UCL Discovery. [Link]

• Serajuddin, A.T.M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

• Silberberg, M. (2017). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Ali, M.A., et al. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 26(11), 3178. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Fingleton, N.A., & Jones, D.S. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? Heart, 95(22), 1815-1818. [Link]

• Crystal Pharmatech. (2026). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. [Link]

• Mura, P. (2023). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 28(15), 5854. [Link]

• Maheshwari, R.K. (2011). "Mixed-solvency approach" – Boon for solubilization of poorly water-soluble drugs. Asian Journal of Pharmaceutics, 5(2), 62-67. [Link]

• El Hamd, M.A., et al. (2024). Hydrotropy and Co-Solvency: Sustainable Strategies for Enhancing Solubility of Poorly Soluble Pharmaceutical Active Ingredients. Talanta Open, 11, 100391. [Link]

• Welliver, M. & McDonough, J. (2007). Cyclodextrin encapsulation of lipophilic molecules for aqueous dissolution. ResearchGate. [Link]

• Tsinman, K., et al. (2015). Cosolvency approach for assessing the solubility of drugs in poly(vinylpyrrolidone). Journal of Pharmaceutical Sciences, 104(10), 3436-3444. [Link]

• Seedher, N., & Bhatia, S. (2003). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmazie, 58(8), 586-589. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G.D. (2010). SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. Research Journal of Pharmacy and Technology, 3(3), 665-670. [Link]

• Kumar, S., & Singh, P. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 114-122. [Link]

• Savjani, K.T., Gajjar, A.K., & Savjani, J.K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Deb, P., & Sarkar, R. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research, 84(2), 1-10. [Link]

• Ansari, M.J. (2020). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Expert Opinion on Drug Delivery, 17(11), 1591-1604. [Link]

• Patel, M.R., & Patel, N.M. (2020). IMPORTANCE OF SOLUBILITY AND SOLUBILITY ENHANCEMENT TECHNIQUES. Journal of Medical and Pharmaceutical and Allied Sciences, 9(5), 2090-2097. [Link]

• Scholars Research Library. (2024). Enhancing Drug Solubility Using Liposome Formulations for Better Absorption. [Link]

• Ardena. (n.d.). Formulation & Bioavailability | Solubility Enhancement. [Link]

• Williams, H.D., Trevaskis, N.L., Charman, S.A., Shanker, R.M., Charman, W.N., & Pouton, C.W. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews, 65(1), 315-499. [Link]

• Williams, H.D., et al. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews. [Link]

• Lonza. (2023). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4846. [Link]

• Wikipedia. (n.d.). Pyrrolidine. [Link]

• Ulgen, M., & Gorrod, J.W. (1996). The failure of substrate pKa to influence the microsomal formation of amides from N-benzylamines: the microsomal metabolism of N-benzyl pyrrolidine, N-benzyl carbazole and N-acetyl-N-benzyl-4-methylaniline. Journal of Pharmacy and Pharmacology, 48(12), 1320-1326. [Link]

• Sciencemadness Discussion Board. (2020). Stability of amines. [Link]

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Reference Data & Comparative Studies

Technical Comparison: Rigid vs. Flexible Pyrrolidine Scaffolds in Drug Design

This guide provides a technical comparison of rigid versus flexible pyrrolidine analogs, designed for medicinal chemists and drug discovery professionals. It moves beyond basic definitions to analyze the thermodynamic and pharmacological trade-offs of scaffold rigidification.[1][2]

[3]

Executive Summary: The Entropy-Enthalpy Trade-off

In medicinal chemistry, the pyrrolidine ring is a privileged scaffold due to its ability to position pharmacophores in 3D space. However, a critical design decision arises: Should the scaffold be left flexible (native pyrrolidine) or rigidified (bridged/spirocyclic analogs)?

• Conventional Wisdom: Rigidification reduces the entropic penalty (

  ) upon binding, theoretically improving affinity ( ).

• Modern Insight: Rigidification is not a silver bullet. While it improves selectivity (by preventing the molecule from adopting conformations that bind off-targets), it can sometimes reduce affinity if the "frozen" conformation does not perfectly match the induced-fit requirement of the binding pocket. Recent studies indicate that flexible ligands can sometimes bind more favorably by preserving residual entropy or entrapping water molecules more efficiently.[1]

Theoretical Framework: Conformational Control

The biological activity of pyrrolidine analogs is governed by the ring's puckering amplitude and phase angle.

The "Pucker" Switch

Unlike piperidine (which sits in a chair conformation), pyrrolidine undergoes rapid pseudorotation between C4-endo (envelope) and C4-exo conformations.

• Flexible Analogs: Rapidly sample both states.

• Rigid Analogs (e.g., Methanoprolines, Azabicyclo systems): Lock the ring into a single pucker.

  • Example: A 3-azabicyclo[3.1.0]hexane system locks the pyrrolidine into a specific boat/chair-like transition, forcing substituents into fixed axial or equatorial vectors.

Visualization: Conformational Energy Landscape

The following diagram illustrates the energy cost associated with binding for rigid vs. flexible analogs.

Caption: Thermodynamic trajectory of binding. Rigid ligands bypass the high entropic cost of freezing a flexible molecule, provided the pre-organized shape is complementary to the target.

Comparative Case Studies

Case A: Opioid Receptor Selectivity (3-Azabicyclo[3.1.0]hexane)

Researchers compared flexible pyrrolidine opioids to rigidified 3-azabicyclo[3.1.0]hexane derivatives.

• Flexible: High affinity for

  , , and receptors (promiscuous).

• Rigid: The bicyclic scaffold locked the nitrogen lone pair vector and the phenyl group orientation.

• Outcome: The rigid analog achieved picomolar affinity and significant selectivity for the

  -opioid receptor over and subtypes. The rigid scaffold prevented the molecule from adopting the specific conformations required to activate the off-target receptors.

Case B: Anticancer Spiro-Pyrrolidines (MDM2/p53 Interaction)

Spirocyclic pyrrolidines (e.g., spiro[pyrrolidine-3,3'-oxindole]) represent an extreme form of rigidification where the pyrrolidine is fused at a quaternary carbon.

• Flexible Analogs: Simple N-substituted pyrrolidines showed moderate IC50 values (10–50

  M) against cancer lines (MCF7, HCT116).

• Rigid Spiro-Analogs: The spiro-fusion creates a perpendicular orientation of the oxindole and pyrrolidine rings.

• Outcome: IC50 values dropped to <5

  M . The rigidity allowed the molecule to project hydrophobic groups into the deep p53-binding pocket of MDM2 without paying the entropic cost of folding a linear chain into that shape.

Data Comparison: Performance Metrics

The following table summarizes the general shifts in biological activity observed when transitioning from a flexible pyrrolidine to a rigid analog (e.g., methanoproline or azabicycloalkane).

Feature	Flexible Pyrrolidine	Rigid Analog (e.g., Azabicyclo[3.1.0])	Biological Implication
Binding Affinity ( )	Moderate ( to M)	High ( to M)	Rigid analogs often bind tighter due to reduced penalty.
Selectivity	Low (Promiscuous)	High (Specific)	Rigidity filters out off-target binding modes.
Solubility (logP)	Lower (More water soluble)	Higher (More lipophilic)	Rigid scaffolds often require more lipophilic surface area; may reduce solubility.
Metabolic Stability	Low to Moderate	High	Rigid rings are often sterically protected from CYP450 oxidation sites.
Synthesis Cost	Low (Commercial precursors)	High (Multi-step stereoselective)	Rigid analogs require complex synthesis (e.g., cycloadditions).

Experimental Protocols

To experimentally distinguish the activity of these analogs, specific synthesis and assay workflows are required.

Protocol A: Synthesis of Rigid Spiro-Pyrrolidines via [3+2] Cycloaddition

This is the gold-standard method for generating rigid pyrrolidine libraries with high stereocontrol.

Reagents: Isatin derivative, Amino acid (Sarcosine/Proline), Chalcone/Dipolarophile. Workflow:

• Dipole Formation: Reflux isatin and amino acid in methanol to generate the azomethine ylide (1,3-dipole) in situ.

• Cycloaddition: Add the dipolarophile (e.g., a chalcone). The reaction proceeds via a concerted [3+2] cycloaddition.

• Purification: The rigid spiro-adduct usually precipitates or is separated via column chromatography (Hexane:EtOAc 7:3).

• Validation: NMR must confirm the relative stereochemistry (cis/trans) of the protons on the pyrrolidine ring, as this dictates the "shape" of the rigid scaffold.

Protocol B: Comparative Cytotoxicity Assay (MTS)

To verify if rigidification improves potency against cancer cell lines (e.g., HeLa, MCF7).

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Treat with Flexible Analog vs. Rigid Analog (Serial dilutions: 0.1

  M – 100 M). Include DMSO control.

• Incubation: Incubate for 48–72 hours.

• Readout: Add MTS reagent (tetrazolium compound). Viable cells reduce MTS to a colored formazan product.

• Analysis: Measure Absorbance at 490 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

  • Success Criterion: A >10-fold decrease in IC50 for the rigid analog suggests successful pre-organization.

Visualization: Screening Workflow

Caption: Comparative workflow for evaluating scaffold performance. Parallel synthesis allows direct head-to-head biological evaluation.

References

• Paradoxically, Most Flexible Ligand Binds Most Entropy-Favored. Source: Journal of Medicinal Chemistry (2018).[3] Significance: Challenges the dogma that rigidity always improves entropy.

• SAR and biological evaluation of 3-azabicyclo[3.1.

  opioid ligands. Source: Bioorganic & Medicinal Chemistry Letters (2012). Significance: Demonstrates picomolar affinity achieved through rigidification.

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles. Source: Molecules (2022).[4][5][6] Significance: Provides specific IC50 data for rigid spiro-systems in oncology.

• Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis. Source: Journal of Organic Chemistry (2005). Significance: Defines the structural basis of C4-exo vs C4-endo puckering control.

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• 6. mdpi.com [mdpi.com]

spectroscopic characterization of 3-amino-4-alkylpyrrolidines

Comparative Guide: Spectroscopic Characterization of 3-Amino-4-Alkylpyrrolidines

Executive Summary The 3-amino-4-alkylpyrrolidine scaffold is a privileged motif in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors, GPCR ligands (e.g., MC4R agonists), and antimicrobial peptides (e.g., microsclerodermins).[1][2] However, its flexible five-membered ring creates a "characterization blind spot" where standard 1D NMR often fails to distinguish between cis- and trans- diastereomers.[2] This guide compares the performance of standard spectroscopic techniques against advanced 2D NMR and crystallographic workflows, providing a self-validating protocol for unambiguous stereochemical assignment.

Part 1: The Challenge – Conformational Flexibility

Unlike six-membered piperidine rings that adopt stable chair conformations, the pyrrolidine ring exists in a rapid equilibrium of envelope (E) and twist (T) puckering modes.[1][2] This flexibility averages scalar coupling constants (

), rendering the Karplus relationship less reliable than in rigid systems.[2]

The Core Problem:

• Cis-Isomer (Substituents on same face): H3 and H4 protons are cis.[2]

• Trans-Isomer (Substituents on opposite faces): H3 and H4 protons are trans.[2]

• Ambiguity: In certain puckering modes, the dihedral angle

  for trans protons can mimic that of cis protons, leading to overlapping -values ( Hz).[1][2]

Part 2: Comparative Method Analysis

The following table compares the "performance" of analytical techniques for resolving this specific scaffold.

Feature	Method A: 1D H NMR ( -Analysis)	Method B: 2D NOESY/ROESY	Method C: X-Ray Crystallography
Primary Output	Scalar Coupling ( , Hz)	Through-Space Correlations (NOE)	3D Atom Coordinates
Reliability for Stereochem	Low to Medium .[1][2] rule is often violated due to ring fluxionality.[2]	High . Direct observation of spatial proximity is independent of bond angles.[2]	Absolute . The "Gold Standard."[2]
Sample Requirement	< 1 mg, standard solution.[1][2]	5-10 mg, concentrated solution.[2]	Single crystal (often requires salt formation).[1][2]
Time to Result	10 Minutes	2-4 Hours	Days to Weeks
Best Use Case	Purity check; preliminary screening.[2]	Routine stereochemical assignment.	Final confirmation for lead compounds.

Part 3: Technical Guide & Protocols

The "Self-Validating" Stereochemical Assignment Protocol

Do not rely on a single parameter.[2] Use this integrated workflow to cross-verify your assignment.

Step 1: Sample Preparation & Derivatization

• Why: Free amines allow rapid nitrogen inversion and H-bonding aggregation, broadening signals.[1][2]

• Protocol: Convert the 3-amino-4-alkylpyrrolidine to its HCl salt (for water solubility/rigid H-bond network) or N-Boc derivative (for organic solubility).[1][2]

  • Solvent: Use DMSO-

    for salts (reduces exchange) or CDCl for Boc-protected forms.[2]

Step 2: 1D

H NMR Screening ( -Value Check)

• Focus on the H3 and H4 resonances.[2][3]

• Trend: In many 3,4-disubstituted pyrrolidines:

  • [1][2]
  • [1][2]

• Warning: If

  Hz, the result is inconclusive.[2] Proceed immediately to Step 3.

Step 3: 2D NOESY/ROESY (The Decision Maker)

• Experiment: Phase-sensitive NOESY.

• Mixing Time (

  ): Set to 400–600 ms for small molecules (MW < 500).

• Critical Observations:

  • Cis-Isomer: Strong cross-peak between H3 and H4 .[2] Strong cross-peak between H3 and Alkyl-H

    is absent.[2]

  • Trans-Isomer: Weak or No cross-peak between H3 and H4. Strong cross-peak between H3 and Alkyl-H

    (if the alkyl group is bulky and forces a specific rotamer).[2]

Representative Data Profile

Data simulated based on literature values for 3-amino-4-methylpyrrolidine derivatives.

Signal	Cis-Isomer (Representative)	Trans-Isomer (Representative)	Diagnostic Note
H3 (CH-NH)	3.45 (dd, Hz)	3.15 (ddd, Hz)	Cis often deshielded due to steric compression.[1][2]
H4 (CH-Alkyl)	2.40 (m)	2.15 (m)
NOE (H3 H4)	Strong (++++)	Weak/Absent (+)	Primary determinant.
NOE (H3 Alkyl)	Weak (+)	Strong (+++)	Secondary confirmation.[1][2]

Part 4: Visualization of Logic & Workflow[2]

Diagram 1: Stereochemical Assignment Decision Tree

This logic flow ensures you do not misassign the isomer based on ambiguous

-values.[2]

Caption: Decision tree for assigning relative stereochemistry in 3,4-disubstituted pyrrolidines.

Diagram 2: NOE Correlation Map (Cis vs Trans)

Visualizing the through-space interactions that distinguish the isomers.[2]

Caption: Schematic of diagnostic Nuclear Overhauser Effects (NOE) for cis/trans discrimination.

References

• Kudryavtsev, K. V., et al. (2015).[1][2] Theoretical and NMR Conformational Studies of β-Proline Oligopeptides. Frontiers in Chemistry. [Link]

• Chen, C., et al. (2008).[2][4][5] Identification and characterization of pyrrolidine diastereoisomers as potent functional agonists and antagonists of the human melanocortin-4 receptor. Bioorganic & Medicinal Chemistry Letters. [Link]

• Claridge, T. D. W. (2016).[1][2] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[2] (Authoritative text on NOESY/coupling analysis).

• Gomes, M., et al. (2021).[1][2] Synthesis of 3-Amino-4-substituted Monocyclic β-Lactams. MDPI Molecules. [Link]

• University of Wisconsin-Madison . NMR Coupling Constants and Karplus Relationship. [Link]

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A Senior Application Scientist's Guide to HRMS Analysis and Fragmentation Patterns of Benzyl-Pyrrolidine Derivatives

Abstract

The structural elucidation of benzyl-pyrrolidine derivatives, a core moiety in many pharmaceuticals and a prominent class of new psychoactive substances (NPS), presents a significant analytical challenge. High-Resolution Mass Spectrometry (HRMS) coupled with tandem mass spectrometry (MS/MS) is an indispensable tool for the definitive identification and characterization of these compounds. This guide provides a comparative analysis of leading HRMS platforms, delves into the fundamental fragmentation pathways of benzyl-pyrrolidine derivatives under collision-induced dissociation (CID), and offers field-proven experimental protocols. By understanding the causality behind fragmentation behavior and instrumental parameters, researchers can maximize the quality and informational content of their data, leading to more confident structural assignments.

Introduction: The Analytical Imperative

Benzyl-pyrrolidine derivatives are characterized by a benzyl group attached to a pyrrolidine ring, often with additional substitutions. This structural motif is found in a range of compounds, from established pharmaceuticals to synthetic cathinones like α-Pyrrolidinovalerophenone (α-PVP) and 3,4-Methylenedioxypyrovalerone (MDPV)[1][2][3]. The potent pharmacological effects and the constant emergence of new analogues necessitate robust analytical methods for their detection and identification in various matrices, including forensic samples and pharmaceutical preparations[4][5].

Electrospray ionization (ESI) is the preferred ionization method for these molecules due to the basicity of the pyrrolidine nitrogen, which is readily protonated to form an even-electron [M+H]+ ion[1][6]. Subsequent fragmentation of this precursor ion via MS/MS provides a structural fingerprint. This guide will focus on the interpretation of these fingerprints to distinguish between closely related analogues.

Comparative Analysis of HRMS Platforms: Q-TOF vs. Orbitrap

The choice of HRMS instrument significantly impacts the quality of analytical data for small molecule analysis. The two most prevalent platforms, Quadrupole Time-of-Flight (Q-TOF) and Orbitrap, both offer high resolution and mass accuracy but differ in their operational principles, leading to distinct advantages.

Feature	Quadrupole Time-of-Flight (Q-TOF)	Quadrupole-Orbitrap
Resolution	Good to Excellent (e.g., up to 60,000)	Excellent to Ultra-High (e.g., up to 280,000+)[7]
Mass Accuracy	Excellent (< 3 ppm typical)[8][9]	Excellent (< 1-2 ppm typical)[10]
Scan Speed	Very Fast; well-suited for fast chromatography[7]	Slower, as resolution increases scan time[8]
Dynamic Range	Good (typically up to 4 orders of magnitude)[8]	Good (typically ~3.5 orders of magnitude intraspectral)[8]
MSn Capability	Typically limited to MS/MS	Multi-stage fragmentation (MSn) capable (e.g., Fusion models)[7]
Ease of Use	Generally requires more frequent calibration[8]	Highly stable calibration; often easier to set up methods[10]
Polarity Switching	Not possible on some systems[10]	Fast polarity switching is a key feature[10]

Expert Insight: For non-targeted screening of unknown benzyl-pyrrolidine derivatives, the ultra-high resolution of an Orbitrap system is advantageous for determining elemental compositions with high confidence from accurate mass measurements. The platform's stable calibration and user-friendly software can also increase laboratory throughput[10]. However, for applications requiring very fast data acquisition to couple with ultra-high-performance liquid chromatography (UHPLC), a Q-TOF may be preferable[7]. Studies comparing the platforms have shown that while instrument settings differ, comparable fragmentation spectra can be achieved with appropriate adjustment of collision energy[11].

Fundamental Fragmentation Pathways

Under Collision-Induced Dissociation (CID), the protonated benzyl-pyrrolidine molecule [M+H]+ undergoes a series of characteristic cleavages. Understanding these pathways is key to interpreting the resulting tandem mass spectrum.

The primary fragmentation events are driven by the location of the charge (the protonated nitrogen) and the relative stability of the resulting fragments and neutral losses.

• Neutral Loss of the Pyrrolidine Moiety: This is often a dominant fragmentation pathway for α-pyrrolidinophenone cathinones. It involves the cleavage of the bond between the α-carbon and the pyrrolidine ring, resulting in the neutral loss of pyrrolidine (71 Da)[2]. This produces a stable, even-electron acylium ion or a related alkylphenone cation.

• α-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom within the pyrrolidine ring is a classic fragmentation mechanism for amines[12]. This results in the formation of a stable iminium ion. For many benzyl-pyrrolidine derivatives, this leads to a characteristic fragment ion.

• Benzylic Cleavage and Tropylium Ion Formation: A hallmark of many of these compounds is the formation of the highly stable tropylium ion (C7H7+) at m/z 91[2][13]. This pathway often involves a series of neutral losses from the alkylphenone cation intermediate, which may rearrange into phthalane-like structures before eliminating CO or other small molecules to yield the tropylium ion[2]. If the aromatic ring is substituted, this ion will be shifted accordingly[2].

• In-Source Fragmentation (ISF): It's crucial to recognize that fragmentation can sometimes occur in the ionization source before MS/MS analysis, especially for molecules with labile groups like pyrrolidine[14][15]. While often undesirable, ISF can be intentionally induced by adjusting source parameters to selectively cleave the pyrrolidine group. Subsequent MS/MS on the resulting core ion can sometimes provide more extensive structural information than fragmenting the intact precursor[14][15].

Case Study: Comparative Fragmentation of α-PVP

Let's examine the fragmentation of α-Pyrrolidinovalerophenone (α-PVP), a well-studied synthetic cathinone, to illustrate these principles.

Precursor Ion ([M+H]+): m/z 232.1701 (for C15H22NO+)

Analysis of Key Fragments:

Observed m/z	Elemental Composition	Proposed Identity	Fragmentation Pathway
161.0961	C11H13O+	Alkylphenone cation	Neutral loss of pyrrolidine from the precursor ion[2]. This is often the base peak.
154.1226	C9H16NO+	Pyrrolidinium-containing fragment	Loss of the aromatic ring from the precursor[1].
133.0653 / 133.1017	C9H9O+ / C10H13+	Phthalane-like intermediates	Formed from the m/z 161 ion via loss of ethylene[2][16]. HRMS is critical to resolve these two isobaric fragments.
91.0542	C7H7+	Tropylium ion	A characteristic and abundant ion formed from the m/z 161 intermediate via complex rearrangement and neutral loss(es)[2][13].

Expert Insight: The relative abundance of these fragments can be tuned by adjusting the collision energy. Lower energies may favor the primary loss of pyrrolidine (m/z 161), while higher energies will promote further fragmentation to produce the tropylium ion (m/z 91) and other smaller fragments[16]. Performing MSn experiments (if the instrument allows) by isolating the m/z 161 ion and fragmenting it further can confirm its relationship to the m/z 91 and m/z 133 ions[2].

Validated Experimental Protocol: LC-HRMS/MS

This protocol provides a robust starting point for the analysis of benzyl-pyrrolidine derivatives in a research or forensic setting. Instrument parameters must be optimized for the specific platform in use.

1. Sample Preparation: a. For reference standards, prepare a 1 mg/mL stock solution in methanol. b. Create a working solution by diluting the stock to 1 µg/mL in the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). c. For biological matrices like urine or plasma, a sample cleanup step such as solid-phase extraction (SPE) or salting-out liquid-liquid extraction (SALLE) is required to remove interferences[17][18].

2. Liquid Chromatography (LC) Conditions: a. Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)[19]. b. Mobile Phase A: 0.1% Formic Acid in Water. c. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. d. Gradient: Start with 5-10% B, ramp to 95% B over 8-10 minutes, hold for 2 minutes, and re-equilibrate[19][20]. Rationale: The gradient provides good separation for compounds of varying polarity, and formic acid aids in protonation for ESI+ mode[21]. e. Flow Rate: 0.3 - 0.4 mL/min. f. Column Temperature: 30 - 40 °C. g. Injection Volume: 5 µL.

3. HRMS/MS Parameters (Example for Q-Orbitrap): a. Ionization Mode: Positive Electrospray Ionization (ESI+). b. Spray Voltage: 3.5 - 4.0 kV. c. Capillary Temperature: 275 - 325 °C. d. MS1 Scan: i. Resolution: 70,000. ii. Scan Range: m/z 100-500. e. MS2 Scan (Data-Dependent Acquisition): i. Resolution: 17,500. ii. Isolation Window: 1.5 - 2.0 m/z. iii. Collision Energy: Use a stepped normalized collision energy (NCE) of 15, 30, 45. Rationale: Using multiple collision energies in a single run ensures the acquisition of both precursor ion information and a rich spectrum of fragment ions for comprehensive structural confirmation. iv. Dynamic Exclusion: Set for 10-15 seconds to allow detection of lower-abundance co-eluting compounds.

Conclusion and Best Practices

The accurate identification of benzyl-pyrrolidine derivatives by HRMS is a multi-faceted process that relies on a combination of high-quality data acquisition and a thorough understanding of fragmentation chemistry.

• Prioritize Mass Accuracy: Always use internal or external lock masses to ensure the highest possible mass accuracy, which is fundamental for correct elemental composition determination[10].

• Leverage Isotope Information: Examine the isotopic pattern of the precursor ion. The "nitrogen rule" can be a quick check; for a protonated molecule [M+H]+, an even nominal mass indicates an odd number of nitrogen atoms, which is consistent for this class of compounds[6].

• Tune Collision Energy: Do not rely on a single collision energy setting. Experiment with a range of energies to find the optimal conditions that reveal the most structurally informative fragments for your specific compound or class.

• Build a Spectral Library: For routine analysis, developing an in-house, high-resolution spectral library of reference standards is invaluable for rapid and confident identification of unknowns.

By integrating these principles and protocols, researchers can harness the full power of HRMS to confidently navigate the complex analytical landscape of benzyl-pyrrolidine derivatives.

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Safety & Regulatory Compliance

A Guide to Safe Handling: Personal Protective Equipment for 1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine

Hazard Assessment: An Analog-Based Approach

Given the absence of a specific Safety Data Sheet (SDS) for 1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine, we must infer its potential hazards by examining its constituent chemical motifs: a benzylamine core and a pyrrolidine ring.

• Benzylamine and Related Amines: This class of compounds can be combustible, corrosive, and harmful if swallowed or in contact with skin.[2] They are known to cause severe skin burns and serious eye damage.[2]

• Pyrrolidine Derivatives: The pyrrolidine ring is a "privileged scaffold" in many pharmacologically active agents, indicating significant biological activity.[3][4][5] Structurally similar compounds are known to cause skin and eye irritation and may cause respiratory irritation.[6][7][8]

Therefore, it is prudent to handle 1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine as a substance that is potentially corrosive, a skin and eye irritant, harmful if ingested or absorbed through the skin, and capable of causing respiratory irritation.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of PPE is the final and most personal line of defense against chemical exposure, supplementing crucial engineering controls like fume hoods.[9] A comprehensive PPE strategy is mandatory for all personnel handling this compound.

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any work in a laboratory.[10]

• Required for Handling: Due to the high risk of liquid splashes from potentially corrosive materials, chemical splash goggles are required.[9][10]

• Enhanced Protection: When pouring or handling larger volumes where a significant splash hazard exists, a full-face shield must be worn in addition to chemical splash goggles.[10][11]

Hand Protection

Chemical-resistant gloves are essential, as hands are the most likely part of the body to come into direct contact with the compound.[9][12]

• Glove Type: Disposable nitrile gloves are a common minimum standard for incidental contact but offer very limited protection against many chemicals.[9][10] Given the unknown permeation characteristics of the target compound, double-gloving is strongly recommended. An inner glove can be a standard nitrile glove, while the outer glove should be a more robust nitrile or neoprene glove.

• Immediate Action: If a glove becomes contaminated, it must be removed immediately, and hands should be washed thoroughly before donning a new pair.[9][10] Never wear gloves outside of the laboratory or use them to touch common surfaces like doorknobs, phones, or computer keyboards.[9]

Body Protection

• Lab Coat: A clean, buttoned, flame-resistant lab coat should be worn at all times to protect skin and personal clothing from splashes.[11][12] Standard cotton lab coats offer minimal protection against chemical splashes.

• Apron: For procedures involving larger quantities of the compound or a high risk of splashing, a chemically resistant apron worn over the lab coat provides an additional layer of protection.[9]

• Attire: Long pants and closed-toe shoes are mandatory personal attire in any laboratory setting where hazardous materials are handled.[10][12]

Respiratory Protection

• Primary Control: All handling of 1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine, especially when in solid/powder form or when being heated or aerosolized, must be conducted within a certified chemical fume hood. This is the primary engineering control to prevent inhalation exposure.[2]

• Secondary Protection: In the absence of adequate engineering controls or during a spill cleanup, a respirator may be necessary. The type of respirator (e.g., an N95 for particulates or a half-mask with organic vapor cartridges) depends on the specific situation and should be determined by your institution's Environmental Health and Safety (EHS) department.[11]

The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety Glasses	Single Nitrile Gloves	Lab Coat	Not Required
Weighing (Solid)	Goggles	Double Nitrile Gloves	Lab Coat	Chemical Fume Hood
Solution Preparation/Transfer	Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Chemical Fume Hood
Spill Cleanup	Goggles & Face Shield	Heavy Duty Gloves (e.g., Neoprene)	Chemical Apron/Coveralls	Respirator (as needed)

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

Preparation and Handling

• Designate Area: Clearly designate an area within a chemical fume hood for handling the compound.

• Assemble Materials: Before starting, ensure all necessary equipment (glassware, spatulas, solvents, waste containers) is inside the fume hood.

• Don PPE: Put on all required PPE (lab coat, goggles, double gloves) before opening the primary container.

• Weighing: If the compound is a solid, carefully weigh the required amount onto weighing paper or into a tared container within the fume hood to minimize the risk of inhaling dust particles.

• Transfer: Use a funnel when transferring liquids to prevent spills. Always perform transfers over a secondary containment tray.

• Post-Handling: After handling, decontaminate any surfaces and equipment. Remove the outer pair of gloves first, followed by the rest of your PPE, and wash hands thoroughly.

The logical flow for ensuring safety during handling operations is visualized below.

Caption: Workflow for Safe Handling of Novel Chemical Compounds.

Emergency and Disposal Plan

Spill Management

In the event of a spill, remain calm and follow these steps:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or you feel unwell, evacuate the area and contact your institution's EHS.

• Containment (for minor spills): If the spill is small and you are trained to handle it, use an appropriate absorbent material (e.g., chemical absorbent pads or sand) to contain the spill. Do not use paper towels for large spills of liquids.

• Cleanup: Wearing appropriate PPE (including heavy-duty gloves and respiratory protection if necessary), carefully collect the absorbed material and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by soap and water.

Disposal Plan

All waste generated from handling this compound must be treated as hazardous waste.

• Segregation: Do not mix amine-containing waste with other waste streams.[13] Amine waste can be difficult to treat and requires specialized disposal.[14]

• Containerization: Use dedicated, clearly labeled, and sealed waste containers.[13][15] The container must be compatible with the chemical and any solvents used.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all contents, including the full chemical name "1-Benzyl-4-(tert-butyl)pyrrolidin-3-amine" and any solvents.

• Contaminated PPE: All disposable PPE (gloves, bench paper, etc.) that comes into contact with the compound must be disposed of as solid hazardous waste.

• Pickup: Contact your institution's EHS office for pickup and final disposal in accordance with all local, state, and federal regulations.[13][16]

By adhering to these rigorous safety protocols, researchers can confidently and safely advance their work while upholding the highest standards of laboratory safety and scientific integrity.

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